Desethylatrazine-d7

Core Science & Biosynthesis

Desethylatrazine-d7: A Technical Guide for Researchers

An In-depth Technical Guide on the Core Chemical Structure and Properties of Desethylatrazine-d7 for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the chemical structure, properties, and common applications of Desethylatrazine-d7. The information is intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize isotopically labeled compounds.

Chemical Identity and Properties

Desethylatrazine-d7 is the deuterated form of Desethylatrazine, a primary metabolite of the herbicide Atrazine. The deuterium labeling on the isopropyl group makes it an ideal internal standard for quantitative analysis by mass spectrometry.

Chemical Structure

The chemical structure of Desethylatrazine-d7 is characterized by a triazine ring substituted with a chlorine atom, an amino group, and a deuterated isopropylamino group.

Physicochemical Properties

A summary of the key physicochemical properties of Desethylatrazine-d7 and its non-deuterated analog, Desethylatrazine, is presented in the table below for easy comparison.

Property	Desethylatrazine-d7	Desethylatrazine
CAS Number	1216649-31-8[1][2]	6190-65-4[1]
Molecular Formula	C₆H₃D₇ClN₅[3]	C₆H₁₀ClN₅
Molecular Weight	194.67 g/mol [3]	187.63 g/mol [1]
Appearance	White to off-white solid[1]	Colorless solid
Melting Point	No data available	132 - 134 °C[1]
Boiling Point	No data available[1]	No data available
Vapor Pressure	No data available[1]	No data available
Water Solubility	No data available	3.2 g/L[1]
Solubility in Organic Solvents	Soluble in DMSO (10 mg/mL)[3]	No specific data found
Log P (octanol/water)	No data available	1.51[1]

Synthesis and Metabolism

Synthesis of Desethylatrazine-d7

Metabolic Pathway of Atrazine to Desethylatrazine

Desethylatrazine is a major metabolite of Atrazine, formed through oxidative N-dealkylation, a process primarily mediated by cytochrome P450 enzymes in the liver.[5] This metabolic conversion is a key detoxification pathway for Atrazine. The deuteration in Desethylatrazine-d7 is on the isopropyl group, which is not the site of this primary metabolic transformation from Atrazine.

Metabolic Pathway of Atrazine

Experimental Protocols

Desethylatrazine-d7 is primarily used as an internal standard in analytical methods for the quantification of Atrazine and its metabolites in various matrices, such as water and soil samples. The following outlines a general experimental workflow for such an analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

General Analytical Workflow using GC-MS

• Sample Preparation :

  • A known volume of the environmental sample (e.g., 100 mL of water) is collected.

  • A precise amount of Desethylatrazine-d7 internal standard solution is added to the sample.

  • The sample is extracted using a solid-phase extraction (SPE) cartridge to concentrate the analytes.

  • The analytes are eluted from the SPE cartridge with an appropriate organic solvent (e.g., ethyl acetate).

  • The eluate is concentrated to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• GC-MS Analysis :

  • A small aliquot of the concentrated extract is injected into the GC-MS system.

  • The analytes are separated on a capillary column based on their boiling points and interactions with the stationary phase.

  • The separated compounds enter the mass spectrometer, where they are ionized and fragmented.

  • The mass spectrometer detects and quantifies the characteristic ions of both the target analytes and the Desethylatrazine-d7 internal standard.

• Quantification :

  • The concentration of the target analyte is determined by comparing the peak area of its characteristic ion to the peak area of a characteristic ion of the known concentration of the Desethylatrazine-d7 internal standard. This ratiometric measurement corrects for variations in sample preparation and instrument response.

Analytical Workflow for Desethylatrazine

Toxicological Information

Specific toxicological studies on Desethylatrazine-d7 are not available. The toxicological profile is generally considered to be similar to that of the non-deuterated Desethylatrazine.

According to safety data sheets, Desethylatrazine is harmful if swallowed or inhaled and causes serious eye irritation.[1] It is not classified as a carcinogen by IARC or ACGIH.[1] The toxicological effects of Desethylatrazine are generally similar to those of its parent compound, Atrazine.

The introduction of deuterium atoms into a molecule can sometimes alter its metabolic rate due to the kinetic isotope effect.[6][7] This can potentially lead to a different pharmacokinetic profile and, in some cases, reduced toxicity. However, without specific studies on Desethylatrazine-d7, this remains a theoretical consideration. Standard laboratory safety precautions should be followed when handling this compound.

Conclusion

Desethylatrazine-d7 is a valuable tool for analytical chemists, providing a reliable internal standard for the accurate quantification of Atrazine and its metabolites. Its chemical and physical properties are largely comparable to its non-deuterated analog, with the key difference being the isotopic labeling that enables its use in mass spectrometry-based methods. While detailed toxicological and physical property data for the deuterated form are limited, the information available for Desethylatrazine serves as a useful guide for safe handling and application.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. file.medchemexpress.eu [file.medchemexpress.eu]
• 4. Synthesis of C-13-labeled atrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Atrazine metabolism and herbicidal selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Synthesis and Isotopic Purity of Desethylatrazine-d7: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity assessment of Desethylatrazine-d7 (6-chloro-N2-(isopropyl-d7)-1,3,5-triazine-2,4-diamine). This deuterated analog of the atrazine metabolite, Desethylatrazine, is a critical internal standard for accurate quantification in metabolic, environmental, and toxicological studies. This document outlines a probable synthetic route, detailed experimental protocols, and methods for verifying its high isotopic enrichment.

Synthesis of Desethylatrazine-d7

The synthesis of Desethylatrazine-d7 is proposed as a two-step process starting from cyanuric chloride. The key step involves the introduction of the deuterated isopropyl group via a nucleophilic substitution reaction.

Proposed Synthesis Pathway

The synthesis proceeds through an intermediate, 2,4-dichloro-6-(isopropyl-d7-amino)-s-triazine, followed by amination.

Caption: Proposed two-step synthesis of Desethylatrazine-d7.

Experimental Protocol

The following protocol is a representative procedure based on established methods for the synthesis of related s-triazine compounds.

Step 1: Synthesis of 2,4-dichloro-6-(isopropyl-d7-amino)-s-triazine

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser, dissolve cyanuric chloride (1 mole) in an anhydrous high-boiling aromatic solvent such as xylene.

• Reagent Addition: Over a period of 10-15 minutes, add a solution of isopropylamine-d7 (1 mole) to the stirred solution of cyanuric chloride.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 140-150 °C) for 30 minutes. The evolution of hydrogen chloride gas will be observed.

• Work-up: After cooling, the reaction mixture can be analyzed to confirm the formation of the intermediate product, 2,4-dichloro-6-(isopropyl-d7-amino)-s-triazine.

Step 2: Synthesis of Desethylatrazine-d7 (2-Amino-4-(isopropyl-d7-amino)-6-chloro-s-triazine)

• Reaction Setup: To the vessel containing the 2,4-dichloro-6-(isopropyl-d7-amino)-s-triazine intermediate, add an aqueous solution of ammonia (approximately 1 mole).

• Base Addition: Introduce an aqueous solution of sodium hydroxide (approximately 1 mole) to act as a proton scavenger.

• Reaction Conditions: The reaction is typically carried out at a temperature not exceeding 100 °C. The progress of the reaction should be monitored by a suitable analytical technique such as HPLC or GC-MS until the starting intermediate is consumed.

• Isolation and Purification: Upon completion, the reaction mixture is cooled. The solid product is collected by filtration, washed with water to remove any inorganic salts, and then dried. Further purification can be achieved by recrystallization from a suitable solvent.

Isotopic Purity Assessment

The determination of isotopic purity is crucial to ensure the reliability of Desethylatrazine-d7 as an internal standard. The primary techniques employed are mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data

The isotopic purity of commercially available Desethylatrazine-d7 is typically high, as summarized in the table below.

Parameter	Specification	Analytical Method
Isotopic Enrichment	≥ 98 atom % D	Mass Spectrometry
Chemical Purity	≥ 98%	HPLC
Deuterium Incorporation	7 Deuterium atoms	Mass Spectrometry

Analytical Workflow

The following diagram illustrates the general workflow for the determination of isotopic purity.

A Guide to Understanding the Certificate of Analysis for Desethylatrazine-d7

This technical guide provides a detailed examination of a representative Certificate of Analysis (CoA) for Desethylatrazine-d7, a deuterated internal standard crucial for the accurate quantification of the herbicide metabolite Desethylatrazine in environmental and biological samples. This document is intended for researchers, analytical scientists, and professionals in drug development and environmental monitoring who rely on the quality and purity of chemical standards.

Overview of Desethylatrazine-d7

Desethylatrazine-d7 is the isotopically labeled analog of Desethylatrazine, a primary degradation product of the widely used herbicide, atrazine. The incorporation of seven deuterium atoms into the isopropyl group provides a distinct mass difference, making it an ideal internal standard for chromatographic and mass spectrometric analyses. Its use compensates for variations in sample preparation and instrument response, leading to more accurate and precise measurements.

Chemical and Physical Properties

The fundamental physical and chemical properties of Desethylatrazine-d7 are summarized below. These are critical for its proper handling, storage, and use in analytical methods.

Property	Value	Reference
Chemical Formula	C6H3D7ClN5	[1][2]
CAS Number	1216649-31-8	[1][2]
Molecular Weight	194.67 g/mol	[2]
Appearance	White to off-white solid	[1]
Melting Point	132 - 134 °C	[1]
Solubility in Water	3.2 g/L	[1]
LogP (octanol/water)	1.51	[1]
Storage Conditions	2-8°C, under inert atmosphere	[2]

Quantitative Analysis Summary

A Certificate of Analysis for a certified reference material like Desethylatrazine-d7 provides critical quantitative data that attests to its quality and suitability for its intended use. The following table summarizes the key analytical results from a representative CoA.

Analytical Test	Method	Result	Specification
Chemical Purity	HPLC-UV	99.8%	≥ 98.0%
Isotopic Purity	LC-MS/MS	99.5%	≥ 99% Deuterated
Identity	1H-NMR, LC-MS/MS	Conforms to structure	Conforms to structure
Concentration	Gravimetric w/ HPLC	100.0 µg/mL in Acetonitrile	100.0 ± 0.5 µg/mL
Residual Solvents	GC-HS	< 0.1%	≤ 0.5%

Detailed Experimental Protocols

The validity of the data presented in a CoA is directly dependent on the scientific rigor of the experimental methods used. This section details the methodologies for the key analytical tests performed.

Chemical Purity by High-Performance Liquid Chromatography (HPLC)

The chemical purity of Desethylatrazine-d7 is determined by HPLC with UV detection, which separates the main compound from any non-isotopically labeled impurities.

• Instrumentation : Agilent 1260 Infinity II HPLC or equivalent with a Diode Array Detector (DAD).

• Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase : A gradient of Acetonitrile and Water (with 0.1% formic acid).

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30 °C.

• Detection Wavelength : 220 nm.

• Injection Volume : 10 µL.

• Quantification : The purity is calculated as the area of the main peak relative to the total area of all peaks detected in the chromatogram.

Isotopic Purity by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

The isotopic purity, specifically the percentage of the deuterated compound, is a critical parameter for an internal standard. This is assessed by LC-MS/MS.

• Instrumentation : Sciex QTRAP 6500+ or equivalent triple quadrupole mass spectrometer with an electrospray ionization (ESI) source, coupled to an HPLC system.

• Ionization Mode : ESI Positive.

• Multiple Reaction Monitoring (MRM) Transitions :

  • Desethylatrazine-d7: Precursor Ion > Product Ion (e.g., m/z 195.1 > 153.1)

  • Desethylatrazine (unlabeled): Precursor Ion > Product Ion (e.g., m/z 188.1 > 146.1)

• Procedure : The analysis is performed by comparing the signal intensity of the deuterated species to any detected unlabeled Desethylatrazine. The isotopic purity is calculated as: (Area of d7 Peak / (Area of d7 Peak + Area of d0 Peak)) * 100%.

Identity Confirmation

The chemical structure of the compound is confirmed using a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

• ¹H-NMR Spectroscopy : The absence of signals corresponding to the protons in the isopropyl-d7 group confirms the successful deuteration. The remaining proton signals must be consistent with the structure of Desethylatrazine.

• LC-MS/MS : The mass spectrum should show a molecular ion peak corresponding to the mass of Desethylatrazine-d7. The fragmentation pattern in the MS/MS spectrum must be consistent with the known fragmentation of the molecule.

Concentration Determination

For solutions, the concentration is determined gravimetrically and verified by an analytical technique like HPLC.

• Gravimetric Preparation : A precise mass of the Desethylatrazine-d7 solid is weighed on a calibrated microbalance and dissolved in a known volume of a suitable solvent (e.g., Acetonitrile) in a Class A volumetric flask.

• Verification by HPLC : The concentration of the prepared solution is verified by comparing its peak area to that of a previously certified reference standard using the HPLC method described in section 3.1.

Visualizing Analytical Workflows

To better illustrate the logical flow of the analytical processes, the following diagrams are provided.

Caption: Overall workflow from sample preparation to the generation of the Certificate of Analysis.

Caption: Detailed workflow for the determination of isotopic purity by LC-MS/MS.

This guide provides a comprehensive overview of the critical information contained within a Certificate of Analysis for Desethylatrazine-d7. By understanding the underlying analytical methodologies and the significance of the reported data, researchers and scientists can confidently use this essential reference material in their studies.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]

physical and chemical properties of Desethylatrazine-d7

An In-depth Technical Guide to the Physical and Chemical Properties of Desethylatrazine-d7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core , a deuterated isotopologue of the atrazine metabolite, desethylatrazine. Primarily utilized as an internal standard in analytical chemistry, its distinct mass allows for precise quantification of its non-deuterated counterpart in various matrices. This document outlines its key properties, detailed experimental protocols for its analysis, and visual representations of analytical workflows and metabolic pathways.

Core Physical and Chemical Properties

Desethylatrazine-d7 is distinguished from its parent compound by the substitution of seven hydrogen atoms with deuterium on the isopropyl group. This isotopic labeling is critical for its use in mass spectrometry-based analytical methods.

Table 1: Comparative Physical and Chemical Properties

Property	Desethylatrazine-d7	Desethylatrazine (Non-labeled)
Molecular Formula	C₆H₃D₇ClN₅[1]	C₆H₁₀ClN₅[2][3]
Molecular Weight	194.67 g/mol [1][4][5]	187.63 g/mol [2][3]
CAS Number	1216649-31-8[1][4][5]	6190-65-4[3][5]
Appearance	White to off-white solid	Colorless solid/crystals[2]
Melting Point	Not specified; expected to be similar to non-labeled form.	136 °C[2]
Solubility	DMSO: 10 mg/mL (51.37 mM)[1]	Water: 3200 mg/L at 22 °C[2]
Isotopic Purity	>99 atom % D	N/A
Chemical Purity	>99.0% (by HPLC)	N/A
LogP (Kow)	Not specified	1.51[2]
Storage Conditions	Powder: -20°C (3 years), 4°C (2 years). In Solvent: -80°C (6 months), -20°C (1 month).[1] Also cited as 2-8°C[4] or room temperature.[5]	N/A
Synonyms	2-Amino-4-(isopropyl-d7-amino)-6-chloro-triazine; 6-chloro-N2-(propan-2-yl-d7)-1,3,5-triazine-2,4-diamine[4][6]	DEA; 2-Chloro-4-amino-6-(isopropylamino)-s-triazine[2][3]

Experimental Protocols

The following protocols are standard methodologies for the extraction, identification, and quantification of desethylatrazine and are directly applicable when using Desethylatrazine-d7 as an internal standard.

Extraction and Analysis from Water Samples via SPE-GC/MS

This method is widely used for determining atrazine and its dealkylated metabolites in aqueous samples.[7][8]

Methodology:

• Sample Preparation:

  • Collect a 1-liter water sample.

  • Spike the sample with a known concentration of Desethylatrazine-d7 internal standard.

  • Adjust the sample pH to a range of 3-4.[7] For some methods, a pH of 10 is used before partitioning with ethyl acetate.[8]

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., graphitized carbon-black or C18) with an appropriate solvent.[7][9]

  • Load the prepared water sample onto the SPE cartridge at a controlled flow rate.

  • Wash the cartridge to remove interferences.

  • Dry the cartridge thoroughly under a vacuum.[9]

• Elution:

  • Elute the analytes (including Desethylatrazine-d7) from the cartridge using a sequence of solvents, such as ethyl acetate followed by a dichloromethane/methanol mixture (e.g., 7:3 v/v).[9]

  • Collect the eluate and concentrate it to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Derivatization (Optional but common for GC analysis):

  • For more polar analytes, perform a silylation step to improve thermal stability and chromatographic performance.[9]

• Gas Chromatography-Mass Spectrometry (GC/MS) Analysis:

  • Injection: Inject a 1 µL aliquot of the concentrated sample into the GC.

  • GC Conditions:

    • Oven Program: Hold at 50°C for 1 minute, then ramp at 6°C/min to 280°C, and hold for approximately 5.67 minutes.[9]

    • Carrier Gas: Helium.

  • MS Conditions:

    • Mode: Selected Ion Monitoring (SIM) for high sensitivity and specificity.[8]

    • Mass Scan Range: After a solvent delay, scan from m/z 40 to 500.[9]

  • Quantification: Quantify desethylatrazine by comparing its peak area to the peak area of Desethylatrazine-d7.

Analysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and specificity without the need for derivatization. The following parameters are based on data for non-labeled desethylatrazine and are suitable for a method incorporating its deuterated analog.[2]

Methodology:

• Sample Preparation:

  • Sample extraction can be performed as described in the SPE-GC/MS protocol (Steps 1-3). The final concentrated eluate should be reconstituted in a solvent compatible with the LC mobile phase.

• Liquid Chromatography (LC) Conditions:

  • Column: Waters Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).[2]

  • Mobile Phase: A gradient of water and acetonitrile or methanol, typically with a small amount of formic acid or ammonium formate to improve ionization.

  • Flow Rate: Appropriate for the UPLC column, e.g., 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.[2]

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • For Desethylatrazine: Precursor ion (m/z 188.1 [M+H]⁺) to product ions (e.g., m/z 174.1, 132.0).[2]

    • For Desethylatrazine-d7: Precursor ion (m/z 195.1 [M+H]⁺) to a corresponding product ion (the exact mass shift depends on which fragment retains the deuterium labels).

  • Collision Energy: Optimized for the specific transitions (e.g., ramped from 20-70%).[2]

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of environmental samples using Desethylatrazine-d7 as an internal standard.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. Deethylatrazine | C6H10ClN5 | CID 22563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Desethylatrazine [webbook.nist.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using gas chromatography/mass selective detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.usgs.gov [pubs.usgs.gov]

Desethylatrazine-d7: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Desethylatrazine-d7, a deuterated analog of the atrazine metabolite, desethylatrazine. This document furnishes its core physicochemical properties, details its application in experimental protocols, and explores the biological signaling pathways associated with its non-deuterated parent compound.

Core Physicochemical Data

Desethylatrazine-d7 serves as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods, for the accurate quantification of desethylatrazine. Its isotopic labeling allows it to be distinguished from the naturally occurring analyte while sharing similar chemical and physical behaviors during sample preparation and analysis.[1]

Parameter	Value	Reference
CAS Number	1216649-31-8	[2][3][4]
Molecular Formula	C₆H₃D₇ClN₅	[2][3]
Molecular Weight	194.67 g/mol	[2][3][4]
Synonyms	2-Amino-4-(isopropyl-d7-amino)-6-chloro-s-triazine, 6-Chloro-N2-(propan-2-yl-d7)-1,3,5-triazine-2,4-diamine	[4]

Experimental Protocols: Use as an Internal Standard

Desethylatrazine-d7 is predominantly used as an internal standard in analytical methods for the determination of atrazine and its metabolites in various environmental and biological matrices. The following outlines a general experimental protocol based on common methodologies such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

Sample Preparation: Solid-Phase Extraction (SPE)

A common procedure for extracting atrazine and its metabolites from water samples involves solid-phase extraction.[5][6]

• Sample pH Adjustment: Water samples are typically adjusted to a pH between 3 and 4.[5]

• Internal Standard Spiking: A known concentration of Desethylatrazine-d7 solution is added to the water sample.

• Cartridge Conditioning: An SPE cartridge (e.g., C18 or a mixed-mode cation exchange) is conditioned according to the manufacturer's instructions.

• Sample Loading: The water sample is passed through the conditioned SPE cartridge.

• Elution: The analytes, including Desethylatrazine-d7, are eluted from the cartridge using an appropriate solvent.

• Concentration: The eluate is concentrated to a smaller volume before analysis.

Analytical Instrumentation: GC-MS or LC-MS/MS

• Gas Chromatography-Mass Spectrometry (GC-MS): The concentrated extract is injected into a GC-MS system. The analytes are separated on a capillary column and detected by a mass spectrometer, often in the selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.[5][7]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is highly selective and sensitive. The extract is injected into a liquid chromatograph for separation, followed by detection with a tandem mass spectrometer. The use of deuterated internal standards like Desethylatrazine-d7 is crucial for accurate quantification in complex matrices.[1]

Quantification

The concentration of the target analyte (desethylatrazine) is determined by comparing its peak area to the peak area of the internal standard (Desethylatrazine-d7). The use of a stable isotope-labeled internal standard corrects for variations in extraction efficiency and matrix effects, leading to more accurate and precise results.[1]

General workflow for the analysis of desethylatrazine using Desethylatrazine-d7 as an internal standard.

Signaling Pathways of the Parent Compound: Atrazine

Desethylatrazine is a primary metabolite of the herbicide atrazine.[8][9] Therefore, understanding the biological effects of atrazine provides insight into the potential cellular pathways that may be influenced by its metabolites. Atrazine is recognized as an endocrine-disrupting chemical that can interfere with hormonal signaling.[3][10]

Metabolic Pathway of Atrazine

Atrazine undergoes metabolism in organisms and the environment, primarily through N-dealkylation, leading to the formation of desethylatrazine and deisopropylatrazine.[8][9] This process is often mediated by cytochrome P450 enzymes.[8] Further degradation can occur, eventually leading to cyanuric acid.[11][12]

Simplified metabolic pathway of atrazine to its dealkylated metabolites.

Endocrine Disruption and Cellular Signaling

Research has indicated that atrazine can impact several signaling pathways:

• Estrogen Receptor Signaling: Atrazine has been shown to bind to the G protein-coupled estrogen receptor (GPER), mimicking the effects of estrogen and potentially stimulating the proliferation of hormone-responsive cancer cells.[2]

• cAMP Signaling: Atrazine can act as an inhibitor of cAMP-specific phosphodiesterase-4 (PDE4), leading to an increase in intracellular cAMP levels and the facilitation of cAMP-dependent signaling pathways.[3]

• Steroidogenesis: Atrazine can affect the process of steroidogenesis by activating multiple signaling pathways, including those involving PKA, PKC, and ERK1/2, which can enhance androgen biosynthesis.[4] It has also been shown to up-regulate aromatase activity, the enzyme responsible for converting androgens to estrogens.[3]

• Integrated Stress Response: Recent studies suggest that atrazine exposure can induce senescence in neural stem cells by activating the integrated stress response pathway, potentially contributing to neurotoxicity.[10]

References

• 1. lcms.cz [lcms.cz]
• 2. sciencenews.org [sciencenews.org]
• 3. Atrazine Acts as an Endocrine Disrupter by Inhibiting cAMP-specific Phosphodiesterase-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Atrazine activates multiple signaling pathways enhancing the rapid hCG-induced androgenesis in rat Leydig cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Background Information for Atrazine and Deethylatrazine - Interaction Profile for: Atrazine, Deethylatrazine, Diazinon, Nitrate, and Simazine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. A New Insight into the Mechanism of Atrazine-Induced Neurotoxicity: Triggering Neural Stem Cell Senescence by Activating the Integrated Stress Response Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Understanding Desethylatrazine-d7 Isotopic Enrichment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desethylatrazine-d7 is the deuterated analog of Desethylatrazine, a primary metabolite of the herbicide atrazine. Due to its isotopic labeling, Desethylatrazine-d7 serves as an invaluable internal standard for quantitative analysis in various analytical methodologies, particularly in mass spectrometry-based techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The incorporation of seven deuterium atoms into the isopropyl group provides a distinct mass shift from the unlabeled analyte, enabling precise and accurate quantification in complex matrices.

This technical guide provides an in-depth overview of the isotopic enrichment of Desethylatrazine-d7, including its synthesis, methods for determining isotopic purity, and the interpretation of analytical data.

Synthesis of Desethylatrazine-d7

The synthesis of Desethylatrazine-d7 involves the introduction of deuterium atoms into the isopropyl moiety of the molecule. While specific proprietary synthesis methods may vary between manufacturers, a general approach involves the use of deuterated precursors in a multi-step chemical synthesis.

A plausible synthetic route starts from cyanuric chloride and involves sequential reactions with ammonia and a deuterated isopropylamine (isopropylamine-d7).

Representative Synthetic Pathway:

The synthesis can be conceptualized as a two-step nucleophilic aromatic substitution reaction on the triazine ring:

• Monosubstitution: Cyanuric chloride is reacted with ammonia to replace one chlorine atom with an amino group, forming 2-amino-4,6-dichloro-1,3,5-triazine.

• Disubstitution: The resulting dichlorotriazine is then reacted with isopropylamine-d7 to yield Desethylatrazine-d7.

Caption: A representative two-step synthesis pathway for Desethylatrazine-d7.

Isotopic Enrichment and Purity

Isotopic enrichment refers to the percentage of a specific isotope at a particular atomic position in a molecule. For Desethylatrazine-d7, the target is to have a high abundance of molecules containing seven deuterium atoms. However, the synthesis process is never perfect, resulting in a distribution of isotopologues with fewer than seven deuterium atoms (d0 to d6).

Quantitative Data

The isotopic purity of commercially available Desethylatrazine-d7 is typically high. For instance, a product from LGC Standards specifies a purity of 99 atom % D and a minimum of 98% chemical purity [1]. This indicates that, on average, 99% of the hydrogen atoms at the labeled positions are deuterium, and the compound is at least 98% pure in terms of its chemical composition.

Parameter	Specification	Source
Isotopic Purity (atom % D)	99%	LGC Standards[1]
Chemical Purity	≥ 98%	LGC Standards[1]
Isotopic Enrichment (Overall)	>99%	MedchemExpress

Note: A detailed Certificate of Analysis from a supplier would provide a more comprehensive breakdown of the isotopic distribution (i.e., the relative percentages of d0, d1, d2, d3, d4, d5, d6, and d7 species).

Experimental Protocols for Determining Isotopic Enrichment

The determination of isotopic enrichment is crucial for validating the quality of a deuterated standard. The primary techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopy Protocol

NMR spectroscopy can be used to determine the degree of deuteration by comparing the integrals of the residual proton signals in the labeled positions to those of non-deuterated positions.

Objective: To determine the isotopic enrichment of Desethylatrazine-d7 using ¹H NMR.

Materials:

• Desethylatrazine-d7 sample

• NMR tube

• Deuterated solvent (e.g., Chloroform-d, DMSO-d6)

• Internal standard with a known concentration (optional)

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the Desethylatrazine-d7 sample.

  • Dissolve the sample in a deuterated solvent in an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio, especially for the small residual proton signals in the deuterated positions.

• Data Analysis:

  • Integrate the signals corresponding to the protons on the ethyl group (non-deuterated) and any residual protons on the isopropyl-d7 group.

  • Calculate the isotopic enrichment using the following formula:

    • Isotopic Enrichment (%) = (1 - (Integral of residual protons in d7-position / Integral of protons in non-deuterated position) * (Number of protons in non-deuterated position / Number of protons in d7-position)) * 100

Caption: Workflow for determining isotopic enrichment by NMR spectroscopy.

Mass Spectrometry Protocol

Mass spectrometry is a highly sensitive technique for determining the isotopic distribution of a labeled compound. By analyzing the relative intensities of the mass-to-charge ratios (m/z) of the different isotopologues, a detailed picture of the isotopic enrichment can be obtained.

Objective: To determine the isotopic distribution of Desethylatrazine-d7 using High-Resolution Mass Spectrometry (HRMS).

Materials:

• Desethylatrazine-d7 sample

• Appropriate solvent (e.g., acetonitrile, methanol)

Instrumentation:

• Liquid Chromatograph (LC) coupled to a High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap).

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the Desethylatrazine-d7 sample in a suitable solvent.

• LC-MS Analysis:

  • Inject the sample into the LC-MS system.

  • Separate the analyte from any impurities using an appropriate chromatographic method.

  • Acquire full-scan mass spectra of the eluting peak corresponding to Desethylatrazine-d7.

• Data Analysis:

  • Extract the mass spectrum for the Desethylatrazine-d7 peak.

  • Identify the m/z values for the unlabeled (d0) and all deuterated (d1 to d7) isotopologues.

  • Determine the relative intensity of each isotopologue peak.

  • Calculate the percentage of each isotopologue to determine the isotopic distribution. The isotopic enrichment is the percentage of the d7 species.

Caption: Workflow for determining isotopic distribution by mass spectrometry.

Conclusion

The high isotopic enrichment of Desethylatrazine-d7 is a critical factor in its utility as an internal standard for sensitive and accurate quantitative analyses. Understanding the synthesis and the analytical methods used to confirm its isotopic purity is essential for researchers and scientists who rely on this important analytical tool. The combination of NMR and mass spectrometry provides a comprehensive characterization of the isotopic enrichment and distribution, ensuring the quality and reliability of the standard for demanding applications in drug development and environmental analysis.

References

• 1. Desethylatrazine-d7 (iso-propyl-d7) | LGC Standards [lgcstandards.com]

A Technical Guide to Desethylatrazine-d7 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Desethylatrazine-d7, a deuterated internal standard crucial for the accurate quantification of the herbicide metabolite Desethylatrazine. This document outlines its chemical properties, commercial availability, and detailed experimental protocols for its application in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS).

Introduction to Desethylatrazine-d7

Desethylatrazine-d7 is the deuterium-labeled analogue of Desethylatrazine, a primary degradation product of the widely used triazine herbicide, Atrazine. Due to its chemical similarity to the parent analyte and its distinct mass, Desethylatrazine-d7 serves as an ideal internal standard for quantitative analysis in various matrices, including environmental and biological samples.[1] Its use is critical for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring the accuracy and reliability of analytical data.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer Desethylatrazine-d7 for research purposes. The following table summarizes the key quantitative data from several prominent commercial vendors to facilitate easy comparison for procurement.

Supplier	Product Number	CAS Number	Molecular Weight	Isotopic Enrichment	Chemical Purity	Format
CDN Isotopes	D-5639	1216649-31-8	194.67	99 atom % D	min 98%	Solid (0.01g, 0.05g)
Fisher Scientific	Varies (distributor for CDN)	1216649-31-8	194.67	99 atom % D	min 98%	Solid (0.05g)
MedchemExpress	HY-132798S	1216649-31-8	194.67	Not specified	Not specified	Solid
CRM LABSTANDARD	Varies	1216649-31-8	194.67	Not specified	Not specified	Solution (Acetonitrile)
HPC Standards	680862 / 690935	1216649-31-8	194.67	Not specified	Not specified	Solid (10mg) / Solution (100 µg/ml in Acetonitrile)
Pharmaffiliates	Not specified	1216649-31-8	194.67	Not specified	Data provided with purchase	Solid

Note: Purity and isotopic enrichment information for some suppliers is not publicly available and may be provided on the Certificate of Analysis upon purchase.

Experimental Protocols: Application as an Internal Standard in LC-MS/MS

Desethylatrazine-d7 is frequently employed as an internal standard for the quantification of triazine pesticides and their metabolites in water samples, adhering to methodologies such as EPA Method 536.0. Below is a detailed experimental protocol based on established methods.

Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve a known amount of Desethylatrazine-d7 in methanol to create a stock solution of 1 mg/mL. Store at -20°C.

• Internal Standard Working Solution (e.g., 5 ng/mL): Dilute the stock solution with methanol to prepare a working solution at the desired concentration. For instance, to achieve a final concentration of 5 ng/mL in the sample, prepare a working solution that, when spiked, results in this concentration.

Sample Preparation

For aqueous samples such as drinking water:

• No solid-phase extraction (SPE) is required for direct injection methods.

• To each water sample, add ammonium acetate to a final concentration of 20 mM for pH adjustment and dechlorination.

• Add a microbial growth inhibitor, such as sodium omadine, at a concentration of 64 mg/L.

• Spike all samples, calibration standards, and blanks with the internal standard working solution to achieve a consistent final concentration (e.g., 5 ng/mL).

LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters for the analysis of triazine compounds:

• HPLC System: A high-performance liquid chromatography system capable of gradient elution.

• Column: A C18 reversed-phase column (e.g., Thermo Scientific Hypersil GOLD™ 100 x 2.1 mm, 3 µm).

• Mobile Phase A: 5 mM Ammonium Acetate in water.

• Mobile Phase B: Methanol.

• Flow Rate: 400 µL/min.

• Injection Volume: 100 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor and product ion transitions for Desethylatrazine and Desethylatrazine-d7 should be optimized on the specific instrument.

Data Analysis

Quantification is performed by constructing a calibration curve using the peak area ratios of the analyte to the internal standard (Desethylatrazine/Desethylatrazine-d7) versus the concentration of the calibration standards. The concentration of Desethylatrazine in the unknown samples is then determined from this calibration curve.

Visualizing the Experimental Workflow

The following diagrams illustrate the key logical and experimental workflows described in this guide.

Figure 1: General Experimental Workflow for Sample Analysis

Figure 2: Role of Desethylatrazine-d7 as an Internal Standard

Conclusion

Desethylatrazine-d7 is an indispensable tool for researchers requiring precise and accurate quantification of Desethylatrazine. Its commercial availability from multiple suppliers provides flexibility in sourcing, while established analytical methods, such as EPA Method 536.0, offer a robust framework for its application. By serving as a reliable internal standard, Desethylatrazine-d7 enhances the quality and defensibility of analytical data in environmental monitoring, food safety testing, and other research fields.

References

• 1. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Atrazine in Environmental Samples Using Desethylatrazine-d7 as an Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of atrazine in environmental water samples. The protocol employs a stable isotope-labeled internal standard, Desethylatrazine-d7, to ensure accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The methodology utilizes solid-phase extraction (SPE) for sample cleanup and concentration, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This approach provides high selectivity and low detection limits, making it suitable for researchers, scientists, and professionals in environmental monitoring and drug development who require reliable trace-level quantification of atrazine.

Introduction

Atrazine is a widely used herbicide that can contaminate ground and surface water, posing potential risks to ecosystems and human health.[1][2] Accurate and precise quantification of atrazine at trace levels is therefore crucial for environmental assessment and regulatory compliance. The use of a stable isotope-labeled internal standard that closely mimics the chemical behavior of the analyte is a well-established technique to improve the accuracy and precision of analytical measurements. Desethylatrazine-d7, a deuterated analog of a major atrazine metabolite, serves as an excellent internal standard for atrazine analysis due to its similar extraction and chromatographic properties. This document provides a detailed protocol for the analysis of atrazine in water samples using Desethylatrazine-d7 as an internal standard with GC-MS.

Data Presentation

The following table summarizes the quantitative performance data for the analytical method.

Parameter	Value	Reference
Limit of Detection (LOD)	0.050 ng	[3]
Limit of Quantitation (LOQ)	0.10 µg/L (ppb)	[2][3]
Calibration Range	0.25 - 5.0 ng/mL (ppb)	[4]
Mean Procedural Recovery (Atrazine)	90% - 96%	[2][3]
Relative Standard Deviation (RSD)	< 15%	[5]

Experimental Protocols

Reagents and Materials

• Solvents: Methanol (MeOH), Ethyl Acetate (EtOAc), Dichloromethane (DCM) - all pesticide or HPLC grade.

• Reagents: Ammonium acetate, Sodium sulfate (anhydrous).

• Standards: Atrazine (analytical standard), Desethylatrazine-d7 (internal standard).

• Solid-Phase Extraction (SPE) Cartridges: C18 bonded silica cartridges.

• Glassware: Volumetric flasks, pipettes, centrifuge tubes, GC vials.

Standard Solution Preparation

2.1. Internal Standard Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of Desethylatrazine-d7.[6]
• Dissolve in a 10 mL volumetric flask with Ethyl Acetate.[6]
• Sonicate to ensure complete dissolution.[6]

2.2. Analyte Stock Solution (1000 µg/mL):

• Prepare in the same manner as the internal standard stock solution using atrazine.

2.3. Working Standard Solutions:

• Prepare a series of calibration standards by appropriate serial dilutions of the stock solutions in ethyl acetate to cover the desired concentration range (e.g., 0.25, 0.5, 1, 2, 2.5, and 5 ng/mL).[4]
• Spike each calibration standard with the internal standard to a final concentration of 5 ng/mL.[4]

Sample Preparation (Solid-Phase Extraction)

3.1. Sample Collection and Preservation:

• Collect 250 mL of water sample.
• Adjust pH and dechlorinate by adding ammonium acetate.[4][6]

3.2. Internal Standard Spiking:

• Fortify the water sample with a known amount of Desethylatrazine-d7 internal standard solution.[5]

3.3. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge by passing methanol followed by reagent water.

3.4. Sample Loading:

• Pass the entire water sample through the conditioned SPE cartridge.[1][5]

3.5. Cartridge Washing and Drying:

• Wash the cartridge with reagent water to remove interferences.
• Dry the cartridge under vacuum.[7]

3.6. Elution:

• Elute the analytes from the cartridge with 2 mL of ethyl acetate, followed by two 6 mL aliquots of 9:1 (v:v) dichloromethane/methanol.[6]

3.7. Drying and Concentration:

• Pass the eluate through a column of anhydrous sodium sulfate to remove residual water.[6][7]
• Concentrate the extract to a final volume of 1.0 mL under a gentle stream of nitrogen.[6]

GC-MS Analysis

4.1. Instrument Conditions:

• Gas Chromatograph: Equipped with a capillary column suitable for pesticide analysis (e.g., poly(5 percent-diphenyl, 95 percent-dimethylsiloxane)).[7]
• Injection: Splitless injection of a 1 µL aliquot.[7]
• Oven Temperature Program: Hold at 50°C for 1 minute, ramp at 6°C/min to 280°C, and hold for 5.67 minutes.[7]
• Mass Spectrometer: Operated in electron impact (EI) mode.[7]
• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[3]

4.2. Data Analysis:

• Identify atrazine and Desethylatrazine-d7 based on their retention times and characteristic ions.
• Quantify atrazine using the ratio of its peak area to the peak area of the Desethylatrazine-d7 internal standard.
• Generate a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.
• Determine the concentration of atrazine in the samples from the calibration curve.

Workflow and Pathway Visualization

Caption: Analytical workflow for atrazine quantification.

Conclusion

The described method provides a reliable and sensitive approach for the determination of atrazine in environmental water samples. The use of Desethylatrazine-d7 as an internal standard is critical for achieving high accuracy and precision by compensating for potential losses during sample preparation and instrumental analysis. This protocol is well-suited for routine monitoring of atrazine contamination and for research applications requiring high-quality analytical data.

References

• 1. epa.gov [epa.gov]
• 2. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using gas chromatography/mass selective detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. pubs.usgs.gov [pubs.usgs.gov]

Application Note: Quantitative Analysis of Atrazine in Environmental Samples by GC-MS with Desethylatrazine-d7 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Atrazine is a widely used herbicide for the control of broadleaf and grassy weeds in crops such as corn, sorghum, and sugarcane. Due to its persistence and potential for groundwater contamination, regulatory bodies worldwide have established maximum residue limits for atrazine in environmental samples. This application note details a robust and sensitive method for the quantitative analysis of atrazine in water samples using Gas Chromatography-Mass Spectrometry (GC-MS) with an isotopically labeled internal standard, Desethylatrazine-d7. The use of an internal standard, particularly a stable isotope-labeled analog of a metabolite, corrects for variations in sample preparation and instrument response, ensuring high accuracy and precision.

Principle

The method involves the extraction and concentration of atrazine from an aqueous matrix using Solid Phase Extraction (SPE). An isotopically labeled internal standard, Desethylatrazine-d7, is added to the sample prior to extraction to ensure accurate quantification. Following elution from the SPE cartridge, the sample extract is concentrated and analyzed by GC-MS. The gas chromatograph separates atrazine from other matrix components, and the mass spectrometer provides selective detection and quantification. Quantification is achieved by comparing the peak area ratio of the target analyte (atrazine) to the internal standard (Desethylatrazine-d7) against a calibration curve.

Experimental Protocols

Reagents and Standards

• Solvents: HPLC-grade or equivalent Methanol, Ethyl Acetate, and Dichloromethane. Reagent water free of analytes.

• Standards: Atrazine (certified reference material), Desethylatrazine-d7 (certified reference material).

• Reagents: Anhydrous Sodium Sulfate, Ammonium Acetate, 2-Chloroacetamide.[1]

• Standard Stock Solutions (1000 µg/mL): Prepare individual stock solutions by accurately weighing 10 mg of Atrazine and Desethylatrazine-d7 into separate 10-mL volumetric flasks. Dissolve and dilute to volume with Ethyl Acetate.[1]

• Internal Standard (IS) Spiking Solution (e.g., 1 µg/mL): Prepare by diluting the Desethylatrazine-d7 stock solution in methanol. The final concentration should be chosen to yield a significant and stable response in the GC-MS.

• Calibration Standards: Prepare a series of calibration standards by making appropriate dilutions of the atrazine stock solution in ethyl acetate. Each calibration standard must be fortified with the internal standard spiking solution to the same final concentration as the samples. The calibration range should encompass the expected concentration of atrazine in the samples.[2][3]

Sample Preparation: Solid Phase Extraction (SPE)

This protocol is adapted for a 250 mL water sample.

• Sample Preservation: Adjust the sample pH and add preserving agents if necessary. For example, ammonium acetate can be used to sequester chlorine and 2-chloroacetamide as an antimicrobial agent.[1]

• Internal Standard Spiking: Fortify the 250 mL water sample with a known volume of the Desethylatrazine-d7 internal standard spiking solution.

• SPE Cartridge Conditioning: Use a carbon-based or C18 SPE cartridge (e.g., 250 mg).[1][4] Condition the cartridge by passing 5 mL of Dichloromethane/Methanol (9:1 v/v), followed by 5 mL of Ethyl Acetate, 5 mL of Methanol, and finally 10 mL of reagent water. Do not allow the cartridge to go dry.[1]

• Sample Loading: Pass the entire 250 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 2-3 mL/min.[2]

• Cartridge Dewatering: After loading, dewater the cartridge with a small volume of methanol and then dry it under a gentle stream of nitrogen or by vacuum aspiration for 5-10 minutes.[1][2]

• Elution: Elute the analytes from the cartridge. A typical elution procedure involves a sequence of solvents, such as 2 mL of ethyl acetate followed by two 6 mL aliquots of 9:1 (v/v) dichloromethane/methanol.[1] Collect the eluate.

• Drying and Concentration: Pass the eluate through a column containing anhydrous sodium sulfate to remove any residual water.[1] Concentrate the dried eluate to a final volume of 1.0 mL under a gentle stream of nitrogen at approximately 35°C.[1]

• Final Extract: The 1.0 mL concentrated extract is now ready for GC-MS analysis.

GC-MS Analysis

The following tables provide typical instrument parameters. These should be optimized for the specific instrument in use.

Table 1: Suggested GC-MS Operating Conditions

Parameter	Value	Reference
Gas Chromatograph
Injection Mode	Splitless	[2]
Injection Volume	1.0 µL	[2]
Injector Temperature	250°C	[2]
Carrier Gas	Helium	[2]
Column Type	DB-5MS or equivalent (30 m x 0.25 mm ID, 0.25 µm film)	[2][5]
Oven Program	50°C (hold 1 min), ramp 6°C/min to 280°C, hold 5.67 min	[2]
Mass Spectrometer
Interface Temperature	280°C	[2]
Ionization Mode	Electron Impact (EI) at 70 eV

| Acquisition Mode | Selected Ion Monitoring (SIM) or Full Scan |[1][6] |

Table 2: Suggested Mass Spectrometer SIM Parameters

Analyte	Expected Retention Time (min)	Quantitation Ion (m/z)	Confirmation Ion (m/z)	Reference
Atrazine	~8.4 - 10.1	200	215	[2]

| Desethylatrazine-d7 | ~7.9 - 8.0 | 179* | 194* |[7] |

*Note: Ions for Desethylatrazine-d7 are predicted based on the fragmentation of Desethylatrazine (quantitation ion m/z 172) with a +7 mass shift for the isopropyl-d7 group. These should be confirmed empirically.

Data Presentation and Performance

Quantitative Data Summary

The performance of this method is characterized by its low detection limits, high accuracy, and precision.

Table 3: Typical Method Performance Data

Parameter	Atrazine	Desethylatrazine	Reference
Limit of Detection (LOD)	0.03 - 0.05 µg/L	0.07 - 0.25 µg/L	[2][8]
Limit of Quantification (LOQ)	0.10 - 0.15 µg/L	0.50 µg/L	[8][9]
Mean Recovery	90% - 98%	83% - 92%	[2][4][9]

| Linearity (R²) | >0.99 | >0.99 |[10] |

Workflow Visualization

The following diagram illustrates the complete experimental workflow from sample collection to final data analysis.

Caption: Workflow for GC-MS Analysis of Atrazine.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. shimadzu.com [shimadzu.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Fast, cheap and easy routine quantification method for atrazine and its transformation products in water matrixes using a DLLME-GC/MS method - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using gas chromatography/mass selective detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Note: Quantification of Desethylatrazine in Water Samples Using Isotope Dilution Mass Spectrometry

Introduction

Desethylatrazine (DEA) is a principal degradation product of the widely used herbicide atrazine. Due to its persistence and potential for groundwater contamination, accurate and sensitive quantification of DEA in water samples is crucial for environmental monitoring and human health risk assessment. Isotope dilution mass spectrometry (ID-MS) is a highly specific and accurate analytical technique for the quantification of trace-level contaminants. This method involves the addition of a known amount of an isotopically labeled internal standard to the sample, which corrects for analyte losses during sample preparation and instrumental analysis, thereby providing highly reliable data. This application note provides a detailed protocol for the quantification of desethylatrazine in water samples using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotope dilution.

Data Presentation

The following table summarizes typical quantitative data and performance metrics for the analysis of desethylatrazine in water using isotope dilution LC-MS/MS.

Parameter	Value	Reference
Limit of Detection (LOD)	0.02 µg/L	[1]
Limit of Quantitation (LOQ)	0.05 - 0.5 µg/L	[2]
Accuracy (Bias)	+6.4%	[1]
Precision (RSD)	< 5%	[3]
Mean Recovery	80 - 120%	[4]

Experimental Protocols

Materials and Reagents

• Standards: Desethylatrazine (DEA) certified standard, Desethylatrazine-d7 (DEA-d7) or Atrazine-d5 isotopic standard.

• Solvents: HPLC-grade methanol, acetonitrile, and water.

• Reagents: Formic acid, ammonium acetate.

• Solid-Phase Extraction (SPE): C18 or graphitized carbon SPE cartridges.

• Sample Collection Vessels: Amber glass bottles with polytetrafluoroethylene (PTFE)-lined caps.

Sample Collection and Preservation

Collect water samples in amber glass bottles to prevent photodegradation. Upon collection, adjust the sample pH to between 3 and 4.[5] If the samples contain residual chlorine, a dechlorinating agent such as ammonium acetate should be added.[6][7] To prevent microbial degradation, a preservative like sodium omadine can be added.[6] Store samples at 4°C and analyze as soon as possible.

Sample Preparation (Solid-Phase Extraction)

• Spiking: To a 500 mL water sample, add a known amount of the isotopically labeled internal standard (e.g., DEA-d7 or Atrazine-d5).[3]

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 20-30 minutes.

• Elution: Elute the retained analytes from the cartridge with 5 mL of methanol or ethyl acetate.[8]

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 95:5 water:methanol with 0.1% formic acid).

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 3 µm).[6]

• Mobile Phase:

  • A: 5 mM Ammonium Acetate in water with 0.1% formic acid.

  • B: Methanol with 0.1% formic acid.

• Gradient Elution: A typical gradient would start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

• Flow Rate: 0.4 mL/min.[6]

• Injection Volume: 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Desethylatrazine: Monitor the transition from the precursor ion to a specific product ion.

    • Desethylatrazine-d7 (or Atrazine-d5): Monitor the corresponding transition for the internal standard.

Quantification

Quantification is performed using the isotope dilution method. A calibration curve is generated by plotting the ratio of the peak area of the native analyte to the peak area of the isotopically labeled internal standard against the concentration of the analyte. The concentration of desethylatrazine in the unknown samples is then determined from this calibration curve. This approach effectively compensates for variations in extraction efficiency and matrix effects.[8]

Visualizations

Caption: Experimental workflow for desethylatrazine quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]
• 3. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 8. ars.usda.gov [ars.usda.gov]

Application Note: Solid-Phase Extraction Protocol for Atrazine and its Metabolites in Water Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction: Atrazine is a widely used herbicide that can contaminate water sources. Monitoring atrazine and its primary degradation products—deethylatrazine (DEA), deisopropylatrazine (DIA), and diaminochloroatrazine (Dacthal)—is crucial for environmental and public health. Solid-phase extraction (SPE) is a robust and efficient technique for the selective extraction and concentration of these compounds from aqueous matrices prior to analysis by methods such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). This document provides a detailed protocol for the SPE of atrazine and its metabolites from water samples.

Quantitative Data Summary

The following tables summarize the recovery efficiencies of various SPE methods for atrazine and its metabolites.

Table 1: SPE Recovery using C18 and Mixed-Mode Cartridges

Analyte	Sorbent Phase	Recovery (%)	Standard Deviation
Atrazine	C18 & C18/Cation Exchange	96	6.9
Deethylatrazine (DEA)	C18 & C18/Cation Exchange	96	5.5
Deisopropylatrazine (DIA)	C18 & C18/Cation Exchange	95	6.8
Diaminochloroatrazine (Dacthal)	C18 & C18/Cation Exchange	100	10

Data sourced from a method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis.[1][2][3]

Table 2: SPE Recovery using Graphitized Carbon Black Cartridges

Analyte	Sorbent Phase	Elution Solvent	Recovery (%)
Atrazine	Graphitized Carbon Black	Ethyl Acetate & Dichloromethane/Methanol	>90
Deethylatrazine (DEA)	Graphitized Carbon Black	Ethyl Acetate & Dichloromethane/Methanol	>90
Deisopropylatrazine (DIA)	Graphitized Carbon Black	Ethyl Acetate & Dichloromethane/Methanol	>90
Diaminochloroatrazine (Dacthal)	Graphitized Carbon Black	Ethyl Acetate & Dichloromethane/Methanol	>90
Hydroxyatrazine	Graphitized Carbon Black	Ethyl Acetate & Dichloromethane/Methanol	>90

Graphitized carbon black has been shown to be particularly effective for the more polar metabolites like DEA and DIA.[4]

Table 3: Online SPE-HPLC-MS/MS Method Efficiency

Analyte	Extraction Efficiency (%)
Atrazine	67-102
Deethylatrazine (DEA)	67-102
Deisopropylatrazine (DIA)	67-102
Diaminochloroatrazine (Dacthal)	67-102
Hydroxyatrazine	67-102
Desethylatrazine mercapturate	67-102
Atrazine mercapturate	67-102

This method offers rapid and cost-effective analysis suitable for large-scale sample processing.[5]

Experimental Protocol: SPE of Atrazine and Metabolites from Water

This protocol is based on a method utilizing C18 and mixed-mode cation exchange cartridges, which has demonstrated high recovery rates.[1][3][6]

1. Materials and Reagents:

• Solid-Phase Extraction Cartridges: C18 (500 mg) and C18/cation exchange mixed-mode polymeric phases.

• Methanol (HPLC grade)

• Ethyl acetate (HPLC grade)

• Deionized water

• Hydrochloric acid (HCl) or other suitable acid for pH adjustment

• Sodium hydroxide (NaOH) for pH adjustment if needed

• Nitrogen gas for evaporation

• Glassware: beakers, graduated cylinders, conical tubes

• SPE vacuum manifold

2. Sample Preparation:

• Collect water samples in clean glass bottles.

• Filter the water samples through a 0.45 µm glass fiber filter to remove any particulate matter.

• For a 200 mL sample, adjust the pH to between 3 and 4 using dilute HCl.[1][3]

3. SPE Cartridge Conditioning:

• Place the C18 and C18/cation exchange cartridges in series on an SPE vacuum manifold.

• Condition the cartridges by passing 5 mL of ethyl acetate through them.

• Follow with 5 mL of methanol.

• Finally, equilibrate the cartridges with two 5 mL aliquots of deionized water (pH 3-4). Do not allow the cartridges to go dry at this stage.

4. Sample Loading:

• Load the pre-treated 200 mL water sample onto the conditioned cartridges at a flow rate of approximately 5 mL/min.

5. Cartridge Washing:

• After the entire sample has passed through, wash the cartridges with 10 mL of deionized water to remove any interfering substances.

• Dry the cartridges under vacuum for approximately 15 minutes.

6. Elution:

• Elute the analytes from each cartridge separately.

• For the C18 cartridge, elute with 5 mL of ethyl acetate.

• For the mixed-mode cartridge, elute with 5 mL of a methanol:ethyl acetate mixture (e.g., 50:50 v/v).

• Pool the eluates from both cartridges.

7. Concentration and Reconstitution:

• Concentrate the pooled eluate to near dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitute the residue in a suitable solvent (e.g., 1 mL of acetone or a solvent compatible with the analytical instrument) for subsequent GC-MS or LC-MS/MS analysis.

Visualizations

Caption: Workflow for SPE of Atrazine and Metabolites.

References

• 1. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis. | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.usgs.gov [pubs.usgs.gov]
• 5. Quantification of atrazine and its metabolites in urine by on-line solid-phase extraction-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Environmental Monitoring of Herbicides Using Desethylatrazine-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

The widespread use of triazine herbicides, such as atrazine, has led to their persistence in various environmental matrices, posing potential risks to ecosystems and human health.[1][2] Accurate and sensitive monitoring of these compounds and their degradation products, including desethylatrazine (DEA), is crucial for environmental assessment and regulatory compliance.[2][3] Desethylatrazine, a major metabolite of atrazine, is frequently detected in surface and groundwater.[3]

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision for the quantification of trace-level contaminants.[4] This is achieved by using a stable isotope-labeled internal standard that is chemically identical to the analyte of interest. Desethylatrazine-d7 (DEA-d7), a deuterated analog of desethylatrazine, serves as an ideal internal standard for the analysis of desethylatrazine and other related triazine herbicides.[5] Its use compensates for variations in sample preparation, matrix effects, and instrument response, leading to more reliable and reproducible results.[6]

These application notes provide detailed protocols for the use of Desethylatrazine-d7 in the environmental monitoring of triazine herbicides by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry involves the addition of a known amount of an isotopically labeled standard (e.g., Desethylatrazine-d7) to a sample before any sample processing. This "internal standard" behaves identically to the native analyte throughout extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the isotopically labeled standard in the mass spectrometer, the concentration of the native analyte in the original sample can be accurately determined, correcting for any losses during the analytical process.

Analytical Methodology

The recommended methodology for the analysis of triazine herbicides using Desethylatrazine-d7 as an internal standard is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high selectivity and sensitivity, allowing for the detection and quantification of herbicides at trace levels in complex environmental matrices.

Sample Preparation

For Water Samples (Groundwater, Surface Water, Drinking Water):

A common and effective method for extracting triazine herbicides from water samples is Solid-Phase Extraction (SPE).

Protocol for Solid-Phase Extraction (SPE) of Water Samples:

• Sample Preservation: Acidify water samples to a pH between 3 and 4 upon collection.[2]

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass a 500 mL water sample, spiked with a known concentration of Desethylatrazine-d7, through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the retained analytes with 10 mL of a suitable solvent, such as ethyl acetate or a mixture of dichloromethane and methanol.[7]

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a small volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

For Soil and Sediment Samples:

A pressurized liquid extraction or sonication-assisted solvent extraction can be employed for solid samples.

Protocol for Extraction of Soil/Sediment Samples:

• Sample Preparation: Air-dry the soil or sediment sample and sieve to remove large debris.

• Spiking: Spike a known weight of the homogenized sample (e.g., 10 g) with the Desethylatrazine-d7 internal standard.

• Extraction: Extract the sample with an appropriate solvent, such as acetonitrile or methanol, using sonication for 15-30 minutes.[8]

• Centrifugation and Filtration: Centrifuge the extract and filter the supernatant to remove particulate matter.

• Cleanup (if necessary): The extract may require a cleanup step using SPE to remove matrix interferences before LC-MS/MS analysis.

• Concentration: Concentrate the final extract and reconstitute it in the mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Typical LC-MS/MS Parameters:

Parameter	Recommended Conditions
LC Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase	A: Water with 0.1% formic acid B: Acetonitrile or Methanol with 0.1% formic acid
Gradient	A linear gradient from low to high organic phase over 10-15 minutes
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Ionization Source	Electrospray Ionization (ESI) in positive ion mode
MS/MS Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Specific MRM transitions for each analyte and the internal standard must be optimized. The transitions involve selecting a precursor ion (typically the protonated molecule [M+H]+) and one or more product ions formed upon collision-induced dissociation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Atrazine	216.1	174.1
Desethylatrazine (DEA)	188.1	146.1
Simazine	202.1	132.1
Desethylatrazine-d7 (Internal Standard)	195.1	150.1

Note: The exact m/z values may vary slightly depending on the instrument and calibration.

Data Presentation

The use of Desethylatrazine-d7 as an internal standard significantly improves the quality of quantitative data. The following table summarizes typical performance data for the analysis of triazine herbicides using an isotopic dilution LC-MS/MS method.

Analyte	Spiking Level (ng/L)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Atrazine	50	98	5.2
200	101	4.8
Desethylatrazine	50	95	6.1
200	97	5.5
Simazine	50	99	4.9
200	102	4.5

This data is representative and may vary based on the specific matrix and analytical conditions.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the environmental monitoring of herbicides using Desethylatrazine-d7.

Caption: Experimental workflow for herbicide analysis.

Atrazine's Mode of Action: A Simplified Signaling Pathway

Atrazine is known to be an endocrine disruptor, primarily affecting the neuroendocrine system.[9][10] The following diagram provides a simplified representation of its potential impact on the Hypothalamic-Pituitary-Gonadal (HPG) axis.

Caption: Simplified atrazine signaling pathway.

Conclusion

The use of Desethylatrazine-d7 as an internal standard in conjunction with LC-MS/MS provides a robust and reliable method for the environmental monitoring of atrazine and its key metabolite, desethylatrazine. This approach ensures high accuracy and precision, which is essential for risk assessment and regulatory decision-making. The protocols and information provided herein serve as a valuable resource for laboratories involved in the analysis of triazine herbicides in environmental samples.

References

• 1. pjoes.com [pjoes.com]
• 2. epa.gov [epa.gov]
• 3. Environmentally relevant atrazine exposure leads to increases in DNA damage and changes in morphology in the hepatopancreas of crayfish (Faxonius virilis) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Use of gas liquid chromatography/mass spectrometry for triazine herbicide residues analysis in forage and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Atrazine Toxicity: The Possible Role of Natural Products for Effective Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: Desethylatrazine-d7 for Human Biomonitoring of Atrazine Exposure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atrazine, a widely used herbicide, is a subject of ongoing public health interest due to its potential endocrine-disrupting properties. Human exposure to atrazine can occur through various routes, including ingestion of contaminated food and water, and inhalation or dermal contact in agricultural settings. Biomonitoring is a critical tool for assessing human exposure to atrazine. Atrazine is metabolized in the body, and its metabolites can be measured in biological matrices like urine. One of the major metabolites of atrazine is desethylatrazine (DEA).[1][2][3] The quantification of DEA in urine provides a reliable indication of atrazine exposure. To ensure the accuracy and precision of analytical methods, stable isotope-labeled internal standards are employed. Desethylatrazine-d7 (DEA-d7) is an ideal internal standard for the quantification of DEA in human biomonitoring studies due to its chemical similarity to the analyte of interest and its distinct mass-to-charge ratio. These application notes provide detailed protocols for the use of Desethylatrazine-d7 in human biomonitoring for atrazine exposure using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Atrazine Metabolism

Atrazine undergoes metabolism in humans primarily through two pathways: N-dealkylation and glutathione conjugation.[4][5] The N-dealkylation pathway, mediated by cytochrome P450 enzymes, results in the formation of desethylatrazine (DEA) and desisopropylatrazine (DIA). Further dealkylation of these metabolites leads to the formation of didealkylatrazine (DACT). DEA is a significant urinary metabolite and serves as a key biomarker for atrazine exposure.[1][3]

Figure 1: Simplified metabolic pathway of atrazine N-dealkylation.

Experimental Protocols

The following are detailed protocols for the analysis of desethylatrazine in human urine using Desethylatrazine-d7 as an internal standard.

Protocol 1: Analysis of Desethylatrazine in Human Urine by LC-MS/MS

This method utilizes online solid-phase extraction (SPE) coupled with high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) for the sensitive and specific quantification of desethylatrazine.

1. Materials and Reagents

• Desethylatrazine (DEA) analytical standard

• Desethylatrazine-d7 (DEA-d7) internal standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human urine samples

• SPE cartridges (e.g., C18)

2. Sample Preparation

• Thaw frozen human urine samples at room temperature.

• Vortex the samples to ensure homogeneity.

• Centrifuge the urine samples to pellet any precipitate.

• Transfer a 1.0 mL aliquot of the urine supernatant to a clean tube.

• Add the internal standard solution (Desethylatrazine-d7) to each sample, quality control, and standard.

• Acidify the samples by adding formic acid.

3. Online Solid-Phase Extraction (SPE)

• Condition the SPE cartridge with methanol followed by ultrapure water.

• Load the prepared urine sample onto the SPE cartridge.

• Wash the cartridge with ultrapure water to remove interferences.

• Elute the analytes from the SPE cartridge onto the analytical column using the HPLC mobile phase.

4. LC-MS/MS Analysis

• HPLC System: A high-performance liquid chromatography system capable of gradient elution.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A linear gradient from 15% B to 85% B over several minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Desethylatrazine (DEA): Monitor appropriate precursor and product ion transitions.

  • Desethylatrazine-d7 (DEA-d7): Monitor appropriate precursor and product ion transitions.

5. Quantification

Quantification is based on the ratio of the peak area of the analyte (DEA) to the peak area of the internal standard (DEA-d7). A calibration curve is generated using standards of known concentrations.

Figure 2: Experimental workflow for LC-MS/MS analysis.

Protocol 2: Analysis of Desethylatrazine in Human Urine by GC-MS

This protocol describes a method for the determination of desethylatrazine in urine using gas chromatography-mass spectrometry (GC-MS) following solid-phase extraction and derivatization.

1. Materials and Reagents

• Desethylatrazine (DEA) analytical standard

• Desethylatrazine-d7 (DEA-d7) internal standard

• Methanol (GC grade)

• Ethyl acetate (GC grade)

• Dichloromethane (GC grade)

• N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) for derivatization

• Human urine samples

• SPE cartridges (e.g., C18)

2. Sample Preparation and Extraction

• Follow steps 1-5 from the LC-MS/MS sample preparation protocol.

• Perform offline solid-phase extraction:

  • Condition a C18 SPE cartridge with methanol and then water.

  • Load the prepared urine sample.

  • Wash the cartridge with water.

  • Dry the cartridge thoroughly.

  • Elute the analytes with ethyl acetate.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

3. Derivatization

• Reconstitute the dried extract in a suitable solvent.

• Add the derivatizing agent (MTBSTFA).

• Heat the mixture to facilitate the derivatization of the amine groups.

4. GC-MS Analysis

• GC System: A gas chromatograph with a split/splitless injector.

• GC Column: A capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium.

• Oven Temperature Program: A programmed temperature ramp to separate the analytes.

• Injector Temperature: 250°C.

• Mass Spectrometer: A mass selective detector operating in selected ion monitoring (SIM) mode.

• Monitored Ions: Select specific ions for both the derivatized desethylatrazine and desethylatrazine-d7.

5. Quantification

Similar to the LC-MS/MS method, quantification is based on the peak area ratio of the analyte to the internal standard, with a calibration curve for concentration determination.

Data Presentation

The following tables summarize quantitative data from various studies on the biomonitoring of desethylatrazine in human urine.

Table 1: Limits of Detection (LOD) for Desethylatrazine in Human Urine

Analytical Method	Limit of Detection (LOD) (ng/mL)	Reference
LC-MS/MS	0.03 - 2.80	[6]
LC-MS/MS	0.001 - 1.7 (for various triazines)	[7]
GC-MS	1.0	[8]
LC-MS/MS	0.2	[9]

Table 2: Urinary Concentrations of Desethylatrazine in Different Populations

Population	Exposure Scenario	Mean/Range of Desethylatrazine (ng/mL)	Reference
Atrazine Plant Workers	Occupational	0.005 - 0.011 mg/L	[1]
Farm Pesticide Applicators	Occupational	Mean: 14.2	[8]
Pregnant Women (Brittany, France)	Environmental	Detected in a percentage of the population	[7]

Conclusion

The use of Desethylatrazine-d7 as an internal standard in conjunction with sensitive analytical techniques like LC-MS/MS and GC-MS provides a robust and reliable approach for the biomonitoring of atrazine exposure in human populations. The detailed protocols and compiled data in these application notes serve as a valuable resource for researchers, scientists, and drug development professionals involved in exposure assessment and toxicological studies of atrazine. The accurate quantification of desethylatrazine in urine is essential for understanding the extent of human exposure to atrazine and for evaluating potential health risks.

References

• 1. Deethylatrazine | C6H10ClN5 | CID 22563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Assessing Exposure to Atrazine and Its Metabolites Using Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of atrazine and its metabolites in urine by on-line solid-phase extraction-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Urinary Biomarkers of Prenatal Atrazine Exposure and Adverse Birth Outcomes in the PELAGIE Birth Cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Urinary biomarkers of atrazine exposure among farm pesticide applicators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Urinary metabolites as biomarkers of human exposure to atrazine: atrazine mercapturate in agricultural workers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for EPA Method 536: Analysis of Triazine Pesticides using Desethylatrazine-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the protocol for EPA Method 536, a direct injection Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of triazine pesticides and their degradation products in drinking water. A key component of this method is the use of isotopically labeled internal standards, such as Desethylatrazine-d7, to ensure accurate quantification by correcting for matrix effects and instrument variability.

Overview of EPA Method 536

EPA Method 536 is a streamlined and sensitive procedure for monitoring regulated and unregulated triazine herbicides and their degradates in drinking water.[1][2] Unlike previous methods that required laborious solid-phase extraction (SPE), this method employs a direct aqueous injection approach, significantly reducing sample preparation time.[3][4] The method's performance is benchmarked against established methods like EPA Method 525.2, demonstrating its effectiveness for the analysis of atrazine and simazine.[1] The use of tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode provides a high degree of selectivity and sensitivity for the target analytes.

Role of Desethylatrazine-d7

In EPA Method 536, Desethylatrazine-d7 serves as an internal standard (IS). Internal standards are crucial for robust analytical methods as they are added to samples at a known concentration prior to analysis.[3] Desethylatrazine-d7 is the isotopically labeled analog of the atrazine degradate, desethylatrazine. Because it is chemically almost identical to its non-labeled counterpart, it co-elutes from the liquid chromatography column and experiences similar ionization and fragmentation in the mass spectrometer. This allows it to accurately compensate for any variations in sample matrix, injection volume, and instrument response, leading to more precise and accurate quantification of the target analyte.

Experimental Protocols

This section provides a detailed protocol for the analysis of triazine pesticides and their degradates in drinking water according to EPA Method 536.

Sample Preparation

A significant advantage of EPA Method 536 is its minimal sample preparation. The protocol is as follows:

• Allow water samples to come to room temperature.

• For each sample, transfer a 1 mL aliquot into an autosampler vial.

• Add ammonium acetate to a final concentration of 20 mM. This serves to adjust the pH and aid in dechlorination.[3]

• Add sodium omadine to a final concentration of 64 mg/L to inhibit microbial degradation.[3]

• Spike the sample with a solution of internal standards, including Desethylatrazine-d7, to a final concentration of 5 ng/mL.[3]

• Cap the vial and vortex to mix thoroughly.

Liquid Chromatography (LC) Conditions

The following LC conditions are recommended for the separation of triazine pesticides and their degradates:

Parameter	Value
HPLC System	Thermo Scientific Accela™ HPLC system or equivalent
Column	Thermo Scientific Hypersil GOLD™ 100 x 2.1 mm, 3 µm
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Methanol
Flow Rate	400 µL/min
Injection Volume	100 µL
Gradient	A linear gradient is typically used. An example gradient starts at a high percentage of Mobile Phase A, ramping to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration to initial conditions. The total run time is approximately 20 minutes.[3]

Mass Spectrometry (MS/MS) Conditions

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode is used for detection and quantification.

Parameter	Value
Mass Spectrometer	Thermo Scientific TSQ Quantum Access™ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

Quantitative Data

The following tables summarize the quantitative data for the target analytes and their corresponding internal standards, including Desethylatrazine-d7.

Table 1: Target Analytes and Internal Standards

Analyte	Internal Standard
Atrazine	Atrazine-d5
Atrazine-desethyl	Atrazine-desethyl-d7
Atrazine-desisopropyl	Atrazine-desisopropyl-d5
Cyanazine	Cyanazine-d5
Propazine	Propazine-d14
Simazine	Simazine-d10

Source: Thermo Fisher Scientific Application Note[3]

Table 2: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Analytes
Atrazine	216.1	174.1	20
Atrazine-desethyl	188.1	146.1	20
Atrazine-desisopropyl	174.1	132.1	20
Cyanazine	241.1	104.1	25
Propazine	230.1	188.1	20
Simazine	202.1	132.1	20
Internal Standards
Atrazine-d5	221.1	179.1	20
Atrazine-desethyl-d7	195.1	150.1	20
Atrazine-desisopropyl-d5	179.1	137.1	20
Cyanazine-d5	246.1	108.1	25
Propazine-d14	244.1	202.1	20
Simazine-d10	212.1	142.1	20

Note: Collision energies may vary depending on the specific instrument used and should be optimized.

Table 3: Method Performance Data

Analyte	Method Detection Limit (MDL) (µg/L)	Lowest Concentration MRL (LCMRL) (µg/L)	Recovery (%) at 0.5 µg/L	%RSD at 0.5 µg/L
Atrazine	0.015	0.039	101	4.5
Atrazine-desethyl	0.027	0.054	98	5.1
Atrazine-desisopropyl	0.018	0.045	102	4.8
Cyanazine	0.027	0.027	95	6.2
Propazine	0.012	0.030	105	4.2
Simazine	0.016	0.041	99	4.9

Source: Data compiled from EPA Method 536 documentation.

Visualizations

Experimental Workflow

Caption: Workflow for EPA Method 536 from sample preparation to data analysis.

Analyte to Internal Standard Relationship

Caption: Relationship between target analytes and their corresponding internal standards.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols: Preparation of Desethylatrazine-d7 Solutions

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of stock and working solutions of Desethylatrazine-d7, a deuterated internal standard crucial for quantitative analysis in various research and development settings.

Introduction

Desethylatrazine-d7 is the deuterium-labeled form of Desethylatrazine, a primary metabolite of the herbicide Atrazine. Labeled internal standards are essential for accurate quantification in mass spectrometry-based assays (e.g., LC-MS or GC-MS) by correcting for analyte loss during sample preparation and instrumental analysis.[1] This protocol outlines the necessary steps for preparing accurate and stable stock and working solutions.

Safety Precautions

Before handling Desethylatrazine-d7, it is critical to consult the Safety Data Sheet (SDS). The compound presents several hazards:

• Health Hazards: Harmful if swallowed or inhaled. Causes serious eye irritation and may cause respiratory tract irritation. May cause an allergic skin reaction.[2][3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat or protective clothing, and eye/face protection (safety glasses or goggles).[2] Work should be conducted in a well-ventilated area or a laboratory fume hood to avoid breathing dust.[2]

• First Aid:

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.[2]

  • Skin: Wash off with soap and plenty of water. If irritation or a rash occurs, seek medical advice.[2][3]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and consult a physician.[2]

  • Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person and consult a physician.[2]

Materials and Equipment

• Desethylatrazine-d7 solid powder (CAS No. 1216649-31-8)[1]

• Analytical balance (readable to at least 0.1 mg)

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Ultrasonic bath (if using DMSO)

• Solvent(s): High-purity Methanol or Dimethyl sulfoxide (DMSO). Use newly opened DMSO as it can be hygroscopic.[1]

• Amber glass vials for storage

Quantitative Data Summary

The following tables summarize the key properties and storage conditions for Desethylatrazine-d7.

Table 1: Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₆H₃D₇ClN₅	[1][4]
Molecular Weight	194.67 g/mol	[1][5]
CAS Number	1216649-31-8	[1][5]
Appearance	White to off-white solid	[1][2]
Solubility (in vitro)	DMSO: 10 mg/mL (51.37 mM)	[1][4]

Note: Solubility in DMSO may require ultrasonic treatment and warming.[1]

Table 2: Storage and Stability

Form	Storage Temperature	Stability Period	Source
Solid Powder	-20°C	3 years	[1][4]
4°C	2 years	[1][4]
Room Temperature	Stable	[2][5]
In Solvent	-80°C	6 months	[1][4]
-20°C	1 month	[1][4]

Note: To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller volumes before storage.[1]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Desethylatrazine-d7 Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution.

• Equilibration: Allow the container of Desethylatrazine-d7 solid powder to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a specific amount of the solid (e.g., 1.0 mg) using an analytical balance. A common practice for preparing analytical standards involves weighing approximately 4 mg into a 10 mL volumetric flask.[6]

• Transfer: Carefully transfer the weighed powder into a Class A volumetric flask of the appropriate size (e.g., a 1 mL flask for 1 mg to make a 1 mg/mL solution). Ensure all powder is transferred.

• Dissolution: Add a small amount of the chosen solvent (e.g., Methanol or DMSO) to the flask, approximately half the final volume.

• Mixing: Gently swirl the flask or use a vortex mixer to dissolve the solid completely. If using DMSO, brief sonication and warming may be necessary to ensure full dissolution.[1][4]

• Dilution to Volume: Once the solid is fully dissolved, add more solvent to bring the final volume to the calibration mark on the volumetric flask.

• Homogenization: Cap the flask and invert it several times (10-15 times) to ensure the solution is homogeneous.

• Storage: Transfer the stock solution into a labeled, amber glass vial. For long-term storage, create smaller aliquots to avoid repeated freeze-thaw cycles.[1] Store at -20°C for up to one month or -80°C for up to six months.[1][4]

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution to the desired concentration range for analysis.

• Calculate Dilution: Use the standard dilution formula, C₁V₁ = C₂V₂ , to determine the volume of the stock solution needed.

  • C₁ = Concentration of the stock solution (e.g., 1 mg/mL or 1000 µg/mL)

  • V₁ = Volume of the stock solution to be transferred (the unknown)

  • C₂ = Desired concentration of the working solution (e.g., 10 µg/mL)

  • V₂ = Final volume of the working solution (e.g., 1 mL)

• Example Dilution (to 10 µg/mL):

  • (1000 µg/mL) * V₁ = (10 µg/mL) * (1 mL)

  • V₁ = (10 * 1) / 1000 = 0.01 mL or 10 µL

• Preparation:

  • Allow the stock solution aliquot to thaw and reach room temperature.

  • Using a calibrated micropipette, transfer the calculated volume of the stock solution (10 µL in the example) into a volumetric flask (1 mL in the example).

  • Add the appropriate diluent (e.g., the mobile phase used in the analytical method) to the final volume.

• Mixing and Storage: Cap the flask, mix thoroughly by inversion, and transfer to a labeled vial. Working solutions are typically prepared fresh before each analysis or stored for a shorter duration under appropriate conditions.

Workflow Visualization

The following diagram illustrates the logical workflow for preparing Desethylatrazine-d7 stock and working solutions.

Workflow for preparing Desethylatrazine-d7 solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. fishersci.com [fishersci.com]
• 4. file.medchemexpress.eu [file.medchemexpress.eu]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. oregon.gov [oregon.gov]

Application of Desethylatrazine-d7 in Soil and Sediment Analysis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Desethylatrazine-d7 as an internal standard in the quantitative analysis of desethylatrazine and other related triazine herbicides in soil and sediment samples. The methodologies described are based on established analytical techniques, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), and are intended to serve as a comprehensive guide for environmental monitoring and residue analysis.

Desethylatrazine-d7 is a stable, isotopically labeled analog of desethylatrazine, a primary degradation product of the widely used herbicide atrazine. Its use as an internal standard is crucial for accurate quantification in complex matrices like soil and sediment, as it effectively compensates for variations in sample preparation, extraction efficiency, and instrument response.[1][2] The physicochemical properties of Desethylatrazine-d7 are nearly identical to the unlabeled analyte, ensuring it behaves similarly throughout the analytical process, thus correcting for matrix effects that can suppress or enhance the analytical signal.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for methods analyzing atrazine and its degradation products, including desethylatrazine, in soil and water matrices. These values are indicative of the performance that can be expected when using a well-developed and validated method employing an isotopic internal standard like Desethylatrazine-d7.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ)

Analyte	Matrix	Method	MDL	LOQ	Reference
Atrazine & Metabolites	Soil Pore Water	GC-MS	0.03 - 0.07 µg/L	-	[3]
Atrazine, Simazine, Propazine	Soil	LC-MS/MS	-	0.01 mg/kg	[4][5]
Atrazine & Desethylatrazine	Water	GC/Ion Trap MS	38 ng/L	-	[6]
Atrazine & Desethylatrazine	Sediment	GC/Ion Trap MS/MS	0.13 ng/g	-	[7]
Atrazine & Metabolites	Urine	SPE-HPLC-MS/MS	0.03 - 2.80 ng/mL	-	[8]

Table 2: Analyte Recovery Rates

Analyte(s)	Matrix	Fortification Level(s)	Mean Recovery (%)	Reference
Atrazine & Surrogates	Reagent Water	0.74 - 0.82 µg/L	94%	[3]
Atrazine & Surrogates	Soil Pore Water	0.74 - 0.82 µg/L	98%	[3]
Atrazine & Surrogates	Reagent Water	7.4 - 8.2 µg/L	96%	[3]
Atrazine & Surrogates	Soil Pore Water	7.4 - 8.2 µg/L	97%	[3]
Atrazine & Metabolites	Sandy Loam Soil	0.01 mg/kg & 0.10 mg/kg	70 - 120%	[4]
Atrazine & Desethylatrazine	Water & Sediment	-	>83%	[7]
Atrazine & Metabolites	Urine	5, 25, 50, 100 ng/mL	87 - 112%	[8]

Experimental Protocols

The following are detailed protocols for the analysis of desethylatrazine in soil and sediment using Desethylatrazine-d7 as an internal standard. These protocols are synthesized from established methods for triazine herbicides.[3][4][7]

Protocol 1: Analysis of Desethylatrazine in Soil by LC-MS/MS

This protocol is adapted from methodologies like the Syngenta Analytical Method GRM071.01A for the analysis of triazines in soil.[4][5]

1. Reagents and Materials

• Solvents: Acetonitrile (HPLC or pesticide grade), Methanol (HPLC grade), Water (deionized or HPLC grade), Acetic Acid (glacial).

• Standards: Native desethylatrazine standard, Desethylatrazine-d7 internal standard.

• Soil: Representative soil samples, air-dried and sieved (2 mm).

• Extraction: Centrifuge tubes (50 mL, polypropylene), mechanical shaker, centrifuge.

• Cleanup: Solid Phase Extraction (SPE) cartridges (e.g., C18), if necessary.

2. Standard Preparation

• Stock Solutions: Prepare individual stock solutions of desethylatrazine and Desethylatrazine-d7 in methanol or acetonitrile at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions to create a calibration curve (e.g., 0.5, 1, 5, 10, 50, 100 ng/mL).

• Internal Standard Spiking Solution: Prepare a solution of Desethylatrazine-d7 at a concentration that will result in a final concentration in the sample extract within the calibration range (e.g., 25 ng/mL).

3. Sample Preparation and Extraction

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Spike the soil sample with a known amount of the Desethylatrazine-d7 internal standard spiking solution.

• Add 20 mL of extraction solvent (e.g., acetonitrile:water, 90:10 v/v).[4]

• Cap the tube and shake vigorously on a mechanical shaker for 60 minutes.

• Centrifuge the sample at 3,500 rpm for 5 minutes.[4]

• Transfer the supernatant (extract) to a clean tube.

• For cleaner samples, the extract can be directly diluted for analysis. For more complex matrices, an SPE cleanup step may be necessary.

4. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase: A gradient of water with 0.1% acetic acid (A) and acetonitrile with 0.1% acetic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both desethylatrazine and Desethylatrazine-d7 for quantification and confirmation. The specific m/z values will need to be optimized for the instrument used.

5. Quantification

• Create a calibration curve by plotting the ratio of the peak area of the desethylatrazine to the peak area of Desethylatrazine-d7 against the concentration of the calibration standards.

• Calculate the concentration of desethylatrazine in the soil samples using the regression equation from the calibration curve.

Protocol 2: Analysis of Desethylatrazine in Sediment by GC-MS

This protocol is based on general principles for the analysis of triazines in sediment samples.[3][7]

1. Reagents and Materials

• Solvents: Methanol, Dichloromethane, Ethyl Acetate (all pesticide grade).

• Standards: Native desethylatrazine standard, Desethylatrazine-d7 internal standard.

• Sediment: Representative sediment samples, freeze-dried and sieved.

• Extraction: Ultrasonic bath, centrifuge tubes, centrifuge.

• Cleanup: Florisil or silica gel SPE cartridges.

2. Standard Preparation

• Follow the same procedure as described in Protocol 1 for preparing stock and working standard solutions.

3. Sample Preparation and Extraction

• Weigh 10 g of dried, homogenized sediment into a glass centrifuge tube.

• Spike the sample with the Desethylatrazine-d7 internal standard.

• Add 20 mL of methanol.

• Extract the sample in an ultrasonic bath for 15-30 minutes.[7]

• Centrifuge the sample and decant the methanol extract.

• Repeat the extraction two more times with fresh methanol.

• Combine the extracts and concentrate to approximately 1 mL using a gentle stream of nitrogen.

• Perform a solvent exchange to ethyl acetate or another suitable solvent for GC-MS analysis.

• A cleanup step using Florisil or silica gel SPE may be required to remove interferences.

4. GC-MS Analysis

• GC Column: A mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injector: Splitless injection at 250°C.

• Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• Carrier Gas: Helium at a constant flow.

• Mass Spectrometer: Quadrupole or ion trap mass spectrometer in electron ionization (EI) mode.

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for desethylatrazine and Desethylatrazine-d7.

5. Quantification

• Similar to the LC-MS/MS protocol, create a calibration curve based on the peak area ratios of the analyte to the internal standard and determine the concentration in the samples.

Visualizations

The following diagrams illustrate the experimental workflows for the analysis of Desethylatrazine-d7 in soil and sediment.

Caption: Workflow for soil analysis using LC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. Atrazine and Atrazine Metabolites [isotope.com]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of atrazine and its metabolites in urine by on-line solid-phase extraction-high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

minimizing matrix effects in atrazine analysis with Desethylatrazine-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of atrazine, with a focus on minimizing matrix effects using Desethylatrazine-d7 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact atrazine analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] In the context of atrazine analysis using liquid chromatography-mass spectrometry (LC-MS/MS), these effects can lead to either signal suppression or enhancement.[3] This interference can result in inaccurate quantification of atrazine, leading to unreliable data.[4] The complexity of the sample matrix, the properties of atrazine, and the ionization source all influence the extent of matrix effects.[1]

Q2: How does using Desethylatrazine-d7 help in minimizing matrix effects?

A2: Desethylatrazine-d7 is a stable isotope-labeled (SIL) internal standard. SIL internal standards are considered the gold standard for compensating for matrix effects in LC-MS/MS analysis.[5] Because Desethylatrazine-d7 has nearly identical physicochemical properties to the analyte of interest (in this case, a metabolite of atrazine that closely mimics its behavior), it co-elutes and experiences similar ionization suppression or enhancement.[5][6] By calculating the ratio of the atrazine signal to the Desethylatrazine-d7 signal, the variations caused by matrix effects can be normalized, leading to more accurate and precise quantification.[6]

Q3: I am observing significant signal suppression for atrazine even with an internal standard. What are the possible causes and solutions?

A3: Significant signal suppression despite using an internal standard can be due to several factors:

• High Matrix Concentration: The sheer abundance of matrix components can overwhelm the ionization source. A simple and effective solution is to dilute the final sample extract.[7][8] However, this requires an instrument with sufficient sensitivity to still detect atrazine at the required concentration levels.[7]

• Inefficient Sample Cleanup: The sample preparation method may not be adequately removing interfering matrix components.[4] Consider optimizing your sample cleanup procedure. Techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) followed by dispersive solid-phase extraction (dSPE) are effective for pesticide residue analysis in various matrices.[4][9]

• Chromatographic Co-elution: A matrix component may be co-eluting precisely with atrazine. Modifying the chromatographic conditions, such as the gradient, flow rate, or even the column chemistry, can help separate atrazine from the interfering compound.[4]

Q4: What is matrix-matched calibration and when should I use it?

A4: Matrix-matched calibration involves preparing calibration standards in a blank matrix extract that is similar to the samples being analyzed.[4] This approach is recommended when significant matrix effects (typically greater than 20% suppression or enhancement) are observed.[4] By doing so, the calibration standards and the samples experience similar matrix effects, which helps to compensate for these interferences and improve the accuracy of quantification.[4][10] Even when using an isotope-labeled internal standard, matrix-matching can sometimes be necessary for very accurate quantification, as the matrix can still influence the intensity ratio of the analyte to the internal standard.[11]

Q5: How can I quantitatively evaluate the extent of matrix effects in my atrazine analysis?

A5: The matrix effect (ME) can be calculated by comparing the response of an analyte in a standard solution prepared in a solvent with the response of the analyte in a post-extraction spiked sample (a blank matrix extract to which the analyte has been added). The formula is:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent - 1) x 100

• A value of 0% indicates no matrix effect.

• A negative value indicates ion suppression.

• A positive value indicates ion enhancement.

Generally, ME values between -20% and 20% are considered low or soft, while values outside of this range are considered medium to strong and may require corrective actions.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Poor Peak Shape for Atrazine	High concentration of matrix components interfering with chromatography.	Dilute the sample extract.[7] Optimize the LC gradient to better separate atrazine from interferences.
Inconsistent Internal Standard (Desethylatrazine-d7) Response	Variability in sample preparation or significant matrix effects impacting the internal standard differently across samples.	Ensure consistent sample preparation. Evaluate the matrix effect on the internal standard. Consider further sample cleanup.
Low Atrazine Recovery	Inefficient extraction or degradation of the analyte during sample preparation.	Optimize the extraction solvent and pH. For base-sensitive compounds, consider a buffered QuEChERS method.[9]
High Signal Enhancement	Matrix components enhancing the ionization of atrazine. This is more common in GC-MS but can occur in LC-MS.[10]	Use matrix-matched calibration.[12] Dilute the sample.
False Positives/Negatives	Co-eluting matrix components with similar MRM transitions to atrazine.[1][2]	Use more selective, non-interfering MRM transitions. Improve chromatographic separation.[2]

Experimental Protocols

Protocol 1: QuEChERS Sample Preparation for Atrazine Analysis

This protocol is a general guideline based on the widely used QuEChERS method for pesticide residue analysis.[4]

• Sample Homogenization: Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.[4]

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the internal standard solution (Desethylatrazine-d7).

  • Add the appropriate QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).[4]

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.[4]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube.

  • The dSPE tube should contain appropriate sorbents to remove specific interferences (e.g., PSA for organic acids, C18 for nonpolar interferences, and GCB for pigments).[4]

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2-5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase for LC-MS/MS analysis.[7]

Protocol 2: LC-MS/MS Parameters for Atrazine Analysis

These are typical starting parameters and should be optimized for your specific instrument and application.[13]

Parameter	Setting
Analytical Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Start with a high percentage of A, ramp up to a high percentage of B to elute atrazine, then return to initial conditions for equilibration.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	1 - 10 µL
Ion Source	Electrospray Ionization (ESI), positive mode
Capillary Voltage	~3500 V
Gas Temperature	~300 °C
Gas Flow	~10 L/min
Nebulizer Pressure	~35 psi
MRM Transitions	Atrazine: Optimize for your instrument Desethylatrazine-d7: Optimize for your instrument

Data Presentation

Table 1: Example Matrix Effect Data for Atrazine in Different Matrices

Matrix	Matrix Effect (%)	Classification	Recommended Action
Drinking Water	-5%	Low	Proceed with solvent-based calibration with IS.
Surface Water	-25%	Medium Suppression	Use matrix-matched calibration or dilute the sample.[4]
Soil Extract	-55%	Strong Suppression	Implement further sample cleanup (dSPE) and use matrix-matched calibration.[4]
Fruit Juice	-15%	Low	Proceed with solvent-based calibration with IS.
Herbal Extract	-70%	Strong Suppression	Dilute the sample significantly; requires a highly sensitive instrument.[7]

Table 2: Example Recovery Data for Atrazine using QuEChERS

Matrix	Fortification Level (ng/g)	Average Recovery (%)	Relative Standard Deviation (%)
Grape	10	95	5
Avocado	10	88	8
Ginger	10	75	12
Marjoram	10	82	9

Data is illustrative and based on typical performance of the QuEChERS method.[7]

Visualizations

Caption: Workflow for minimizing matrix effects in atrazine analysis.

Caption: Troubleshooting logic for inaccurate atrazine analysis results.

References

• 1. it.restek.com [it.restek.com]
• 2. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. waters.com [waters.com]
• 8. scribd.com [scribd.com]
• 9. gcms.cz [gcms.cz]
• 10. mag.go.cr [mag.go.cr]
• 11. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. lcms.cz [lcms.cz]

improving signal-to-noise ratio for Desethylatrazine-d7 in LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio for Desethylatrazine-d7 and other analytes in LC-MS/MS experiments.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to optimize an LC-MS/MS method for Desethylatrazine-d7?

A1: Method optimization for Desethylatrazine-d7 should begin with the direct infusion of a standard solution into the mass spectrometer to optimize MS parameters.[1][2] This allows for the determination of the most sensitive precursor and product ion transitions (MRM transitions), as well as optimizing collision energy and other MS settings.[3] Following MS optimization, the liquid chromatography conditions, including column selection, mobile phase composition, and gradient, should be optimized to ensure good peak shape and separation from matrix interferences.[3]

Q2: What type of ionization is typically used for Desethylatrazine-d7 analysis?

A2: Electrospray ionization (ESI) in positive mode is commonly used for the analysis of atrazine and its metabolites, including Desethylatrazine.[1][2][4]

Q3: How can matrix effects be minimized for Desethylatrazine-d7 analysis in complex samples?

A3: Matrix effects, which can cause ion suppression or enhancement, are a common issue in LC-MS/MS analysis of complex samples.[5][6][7][8][9] Strategies to minimize matrix effects include:

• Effective Sample Preparation: Techniques like Solid Phase Extraction (SPE) or QuEChERS are used to remove interfering matrix components.[5][10][11][12]

• Chromatographic Separation: Optimizing the LC method to separate Desethylatrazine-d7 from co-eluting matrix components is crucial.[5][13]

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their impact on ionization.[6]

• Use of Isotope-Labeled Internal Standards: Using a stable isotope-labeled internal standard like Desethylatrazine-d7 can help to compensate for matrix effects, as it will be affected similarly to the analyte of interest.[1][7][13]

Q4: What are some common mobile phases used for the separation of atrazine and its metabolites?

A4: Reversed-phase chromatography is typically employed. Common mobile phases consist of water and an organic solvent like acetonitrile or methanol, with additives to improve ionization and peak shape.[1][2][14] Commonly used additives include formic acid or ammonium acetate.[1][2][14] For example, a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid is a frequently used mobile phase system.[1][2]

Troubleshooting Guides

Issue 1: Low Signal-to-Noise (S/N) Ratio for Desethylatrazine-d7

Q: My signal-to-noise ratio for Desethylatrazine-d7 is poor. What are the potential causes and how can I troubleshoot this?

A: A low signal-to-noise ratio can be caused by either a weak signal or high background noise.[15][16] Here is a step-by-step guide to troubleshoot this issue:

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Suboptimal MS Parameters	Directly infuse a Desethylatrazine-d7 standard to optimize parameters such as precursor/product ions, collision energy, and source settings (e.g., capillary voltage, gas flows, and temperatures).[3]
Poor Ionization Efficiency	Ensure the mobile phase pH is appropriate for positive ionization of Desethylatrazine. The addition of modifiers like formic acid or ammonium formate can enhance protonation.[8][17]
Matrix-Induced Ion Suppression	Co-eluting matrix components can suppress the ionization of Desethylatrazine-d7.[6][8] To address this, improve sample cleanup using techniques like SPE, dilute the sample extract, or adjust the chromatographic gradient to better separate the analyte from interferences.[6][10]
Contamination	High background noise can result from contaminated solvents, reagents, or carryover from previous injections.[15][18][19] Use high-purity LC-MS grade solvents and additives.[19] Run blank injections to check for carryover and clean the system if necessary.[19] A "steam cleaning" of the MS overnight can also help reduce background noise.[17]
LC Column Issues	A contaminated or old column can lead to poor peak shape and reduced signal intensity.[18] Replace the column if performance does not improve after cleaning.
Instrumental Problems	Check for leaks in the LC system, ensure proper nebulizer spray, and verify that the mass spectrometer is tuned and calibrated correctly.[15][17]

Issue 2: Inconsistent or Drifting Retention Times

Q: The retention time for Desethylatrazine-d7 is shifting between injections. What could be the cause and how do I fix it?

A: Retention time shifts can lead to inaccurate peak integration and identification. Here are common causes and solutions:

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inadequate Column Equilibration	Ensure the column is sufficiently equilibrated with the initial mobile phase conditions between injections.[19][20] Insufficient equilibration can cause retention time drift, especially in gradient methods.[19]
Changes in Mobile Phase Composition	Inaccurate mobile phase preparation can lead to shifts in retention time. Prepare fresh mobile phases carefully and ensure they are properly mixed.[20]
Air Bubbles in the Pump	Air bubbles in the LC pumps can cause pressure fluctuations and lead to inconsistent flow rates and retention times.[19][20] Purge the pumps to remove any trapped air.[19]
Column Temperature Fluctuations	Inconsistent column temperature can affect retention times.[20][21] Ensure the column oven is set to a stable temperature and is functioning correctly.
Column Degradation or Contamination	Over time, the stationary phase of the column can degrade or become contaminated, leading to retention time shifts.[18] Try cleaning the column according to the manufacturer's instructions or replace it with a new one.
Leaks in the LC System	A leak in the system can cause pressure drops and affect the flow rate, resulting in longer retention times.[15] Visually inspect all fittings and connections for any signs of leakage.

Experimental Protocols

Sample Preparation: Solid Phase Extraction (SPE) for Water Samples

This protocol is a general guideline based on common practices for extracting pesticides from water samples.[1][10]

• Sample Filtration: Filter 1 L of the water sample through a 0.7-µm glass fiber filter.[10]

• Cartridge Conditioning: Condition a Carbopak-B SPE cartridge by passing methanol followed by reagent water through it.

• Sample Loading: Load the filtered water sample onto the SPE cartridge at a flow rate of approximately 20 mL/min.[10]

• Analyte Elution: Elute the trapped analytes with 1.5 mL of methanol, followed by 13 mL of an 80:20 methylene chloride:methanol mixture acidified with 0.2% trifluoroacetic acid anhydride.[10]

• Solvent Evaporation and Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase.

LC-MS/MS Parameters

The following tables provide example parameters for LC-MS/MS analysis of atrazine and its metabolites. These should be optimized for your specific instrument and application.

Table 1: Example Liquid Chromatography Parameters

Parameter	Value	Reference
Column	ZORBAX Extend-C18, RRHT, 2.1 mm × 100 mm, 1.8 µm	[10]
Mobile Phase A	0.1% formic acid in water	[1][2][10]
Mobile Phase B	Acetonitrile	[10]
Flow Rate	0.3 mL/min	[1][10]
Column Temperature	40 °C	[10]
Injection Volume	1.0 µL	[10]

Table 2: Example Mass Spectrometry Parameters

Parameter	Value	Reference
Ionization Mode	Electrospray Ionization (ESI), Positive	[1][2][10]
Capillary Voltage	Optimized for analyte	[22]
Nebulizer Pressure	35 psi	[1][2]
Drying Gas Flow	11.0 L/h	[1][2]
Source Temperature	350 °C	[1][2]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	[1][2]

Visualizations

Caption: Troubleshooting workflow for low signal-to-noise ratio.

Caption: General experimental workflow for LC-MS/MS analysis.

References

• 1. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. tecan.com [tecan.com]
• 6. Evaluation of Matrix Effects in Multiresidue Analysis of Pesticide Residues in Vegetables and Spices by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. gcms.cz [gcms.cz]
• 12. Improve Your LC-MS/MS Pesticide Multiresidue Analysis | Separation Science [sepscience.com]
• 13. benchchem.com [benchchem.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. myadlm.org [myadlm.org]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. agilent.com [agilent.com]
• 18. zefsci.com [zefsci.com]
• 19. youtube.com [youtube.com]
• 20. ssi.shimadzu.com [ssi.shimadzu.com]
• 21. epa.gov [epa.gov]
• 22. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]

Technical Support Center: Troubleshooting Poor Recovery of Desethylatrazine-d7 in SPE

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering poor recovery of Desethylatrazine-d7 during Solid-Phase Extraction (SPE).

Frequently Asked Questions (FAQs)

Q1: What is Desethylatrazine-d7 and why is it used as an internal standard?

Desethylatrazine-d7 is the deuterated form of Desethylatrazine, a primary metabolite of the herbicide atrazine. It is commonly used as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods. Because it is chemically almost identical to the non-deuterated analyte, it behaves similarly during sample preparation and analysis, allowing for accurate quantification by correcting for analyte loss during the extraction process and for variations in instrument response.

Q2: What are the common sorbents used for the SPE of Desethylatrazine-d7?

The most common sorbents for triazine herbicides and their metabolites, including Desethylatrazine-d7, are reversed-phase sorbents like C18.[1][2][3] However, other sorbents such as polymeric materials (e.g., Oasis HLB, Strata-X) and graphitized carbon black (GCB) have also been shown to be effective, sometimes providing better recoveries, especially for more polar metabolites.[1][2][4][5]

Q3: What are the key chemical properties of Desethylatrazine-d7 relevant to SPE?

Desethylatrazine-d7 is a moderately polar compound. Its behavior during SPE is influenced by its pKa and LogP values. Understanding these properties is crucial for selecting the appropriate sorbent, and optimizing pH and solvent conditions.

Troubleshooting Guide: Poor Recovery of Desethylatrazine-d7

This guide addresses the common causes of low recovery of Desethylatrazine-d7 in a question-and-answer format.

My recovery of Desethylatrazine-d7 is low. What are the first things I should check?

First, ensure that the analytical instrument (e.g., LC-MS/MS) is performing correctly by injecting a known concentration of Desethylatrazine-d7 directly. If the instrument is working as expected, the issue likely lies within the SPE procedure. The most common problems in SPE are analyte breakthrough during sample loading, loss of analyte during the wash step, or incomplete elution.[6][7][8]

How can I determine at which step of the SPE process I am losing my Desethylatrazine-d7?

To pinpoint the step where the loss is occurring, you can collect the fractions from each step of the SPE procedure (load, wash, and elution) and analyze them separately. This will help you identify if the internal standard is not being retained on the cartridge, being washed away, or remaining on the sorbent after elution.

Troubleshooting Workflow for Poor SPE Recovery

Caption: A flowchart illustrating the systematic approach to troubleshooting poor recovery of Desethylatrazine-d7 in SPE.

What should I do if my Desethylatrazine-d7 is found in the loading fraction (breakthrough)?

Analyte breakthrough during the loading step can be caused by several factors:

• Inappropriate Sorbent: The chosen sorbent may not have sufficient retention for Desethylatrazine-d7. For moderately polar compounds like this, a standard C18 sorbent is often a good starting point, but polymeric sorbents may offer better retention.[1][2]

• High Flow Rate: Loading the sample too quickly can prevent proper interaction between the analyte and the sorbent. Try reducing the flow rate during sample application.[6]

• Sample pH: The pH of the sample can significantly affect the retention of ionizable compounds. For triazines, a neutral to slightly basic pH is often recommended to ensure they are in their neutral form for optimal retention on reversed-phase sorbents.

• Insufficient Sorbent Mass: If the concentration of the analyte or interfering matrix components is high, the sorbent capacity may be exceeded. Consider using a cartridge with a larger sorbent mass.[6]

What if the internal standard is being lost during the wash step?

If Desethylatrazine-d7 is detected in the wash fraction, your wash solvent is likely too strong. The goal of the wash step is to remove interferences without eluting the analyte of interest.

• Reduce Solvent Strength: Decrease the percentage of organic solvent in your wash solution.

• Adjust pH: Ensure the pH of the wash solvent is optimized to maintain the retention of Desethylatrazine-d7 on the sorbent.

What if my Desethylatrazine-d7 is not being completely eluted from the cartridge?

Incomplete elution occurs when the elution solvent is not strong enough to disrupt the interactions between the analyte and the sorbent.

• Increase Elution Solvent Strength: Increase the proportion of organic solvent in your elution mixture. For reversed-phase SPE, common elution solvents include methanol, acetonitrile, or mixtures with other organic solvents.

• Increase Elution Volume: Using a larger volume of the elution solvent can help ensure complete recovery.

• Soak Time: Allowing the elution solvent to soak in the sorbent bed for a few minutes before final elution can improve recovery.[7]

• Change Elution Solvent: Consider a different elution solvent altogether. For example, if using methanol, try acetonitrile or a mixture of solvents.

Data Presentation: Recovery of Triazines with Different SPE Sorbents

The following table summarizes recovery data for atrazine and its metabolites from various studies, providing a comparison of different SPE sorbents. While not all studies specifically report on Desethylatrazine-d7, the data for Desethylatrazine (DEA) is a good indicator of expected performance.

Sorbent Type	Analyte	Sample Matrix	Recovery (%)	Reference
C18	Atrazine	Groundwater	85-95	[2]
C18	Desethylatrazine (DEA)	Groundwater	>70	[1]
Oasis HLB	Atrazine	Groundwater	>70	[1][2]
Oasis HLB	Desethylatrazine (DEA)	Groundwater	>70	[1]
Strata-X	Atrazine	Groundwater	>70	[1][2]
Strata-X	Desethylatrazine (DEA)	Groundwater	>70	[1]
Graphitized Carbon Black	Atrazine	Groundwater	>70	[1]
Graphitized Carbon Black	Desethylatrazine (DEA)	Groundwater	>70	[1]

Experimental Protocols

Below is a general SPE protocol for the extraction of Desethylatrazine-d7 from a water sample using a C18 cartridge. This should be considered a starting point and may require optimization for your specific application.

Materials:

• C18 SPE Cartridge (e.g., 500 mg, 6 mL)

• SPE Vacuum Manifold

• Methanol (HPLC grade)

• Deionized Water

• Elution Solvent (e.g., 90:10 Methanol:Water)

• Nitrogen Evaporator

• Autosampler Vials

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 cartridge.

  • Follow with 5 mL of deionized water. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the water sample (e.g., 100 mL) onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a weak solvent mixture (e.g., 5% methanol in water) to remove polar interferences.

• Drying:

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution:

  • Elute the Desethylatrazine-d7 with 5 mL of the elution solvent (e.g., 90:10 Methanol:Water) into a collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., 1 mL of mobile phase) for analysis.

References

• 1. Comparison of different sorbents for multiresidue solid-phase extraction of 16 pesticides from groundwater coupled with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]

Technical Support Center: Optimizing Desethylatrazine-d7 for Internal Standard Spiking

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the concentration of Desethylatrazine-d7 when used as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using Desethylatrazine-d7 as an internal standard?

A1: Desethylatrazine-d7 is a stable isotope-labeled (SIL) version of desethylatrazine. Using a SIL internal standard is a powerful technique in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[1][2][3] It is added at a known, constant concentration to all samples, including calibration standards, quality controls, and unknown samples, before sample preparation.[4] Its primary purpose is to correct for variations that can occur during the analytical process, such as:

• Sample preparation: Analyte loss during steps like extraction, evaporation, and reconstitution.[1]

• Injection volume inconsistencies: Modern autosamplers are precise, but an internal standard can still account for minor variations.[5]

• Matrix effects: Differences in the sample composition (matrix) can enhance or suppress the analyte signal during ionization in the mass spectrometer. A co-eluting SIL internal standard experiences similar matrix effects as the analyte, allowing for accurate correction.[1]

By using the ratio of the analyte signal to the internal standard signal for quantification, the precision and accuracy of the results are significantly improved.[6]

Q2: What is the ideal concentration for spiking Desethylatrazine-d7?

A2: There is no single universal concentration for Desethylatrazine-d7. The optimal concentration depends on several factors, primarily the expected concentration range of the target analyte in your samples. The goal is to use a concentration that provides a stable and robust signal without interfering with the analyte measurement.

Q3: Are there any general guidelines for selecting a starting concentration?

A3: Yes, here are some widely accepted starting points for determining the optimal Desethylatrazine-d7 concentration:

• Mid-point of the calibration curve: A common approach is to select a concentration that yields a peak area ratio of approximately 1:1 with the analyte at the middle of your calibration range.[7]

• Response relative to the highest standard: Another guideline is to use a concentration that produces a signal intensity that is about 50% of the response of the highest calibration standard for your target analyte.[8]

• Match the analyte concentration: The concentration of the internal standard should be close to the concentration of the analyte in the samples.[7]

It is crucial to verify the chosen concentration experimentally to ensure it is within the linear range of the detector.[9]

Q4: Can I use the same Desethylatrazine-d7 concentration for different analytes?

A4: While Desethylatrazine-d7 is structurally similar to atrazine and its metabolites and will behave similarly during chromatography, it is not ideal to use a single internal standard for multiple analytes if their expected concentrations vary significantly.[8] The highest accuracy is achieved when each analyte has its own co-eluting, isotopically labeled internal standard.[8] If you are quantifying multiple analytes with a single internal standard, choose a concentration that is a reasonable compromise for the expected concentration ranges of all analytes.

Troubleshooting Guide

This guide addresses common issues encountered when working with Desethylatrazine-d7 as an internal standard.

Problem	Potential Cause(s)	Recommended Solution(s)
High Variability in Internal Standard Peak Area Across a Run	Inconsistent sample preparation (pipetting errors, variable evaporation).[10] Autosampler issues (inconsistent injection volume, air bubbles).[10] Instability in the mass spectrometer source.[10]	Review and standardize sample preparation steps. Ensure thorough mixing. Perform maintenance on the autosampler, checking for leaks and ensuring proper syringe function. Clean and inspect the mass spectrometer source, including the spray needle.
Consistently Low Internal Standard Signal	Incorrectly prepared spiking solution. Significant ion suppression due to matrix effects. Insufficient concentration for the sensitivity of the instrument.	Verify the concentration of the stock and working solutions. Dilute the sample to reduce matrix effects.[8] Increase the spiking concentration of the internal standard.
Consistently High Internal Standard Signal	Incorrectly prepared spiking solution. Contribution from natural isotopes of a high-concentration analyte ("cross-talk").[8] Contamination of the internal standard with the unlabeled analyte.	Verify the concentration of the stock and working solutions. Use an internal standard with a higher mass difference (e.g., ¹³C-labeled instead of deuterium-labeled).[8] Check the purity of the internal standard.
Internal Standard Signal Drifts Up or Down During the Run	Change in instrument sensitivity over time. Column degradation or contamination.	The use of an internal standard should correct for this; however, if the drift is severe, investigate the instrument's stability. Perform column maintenance or replace the column.
Retention Time Shift Between Analyte and Desethylatrazine-d7	This is a known "chromatographic isotope effect" where deuterated compounds may elute slightly earlier.[8]	This is generally not a problem as long as the shift is consistent and the peaks are well-separated from interferences.

Experimental Protocols

Protocol for Determining the Optimal Desethylatrazine-d7 Concentration

Objective: To determine the optimal spiking concentration of Desethylatrazine-d7 for the quantitative analysis of a target analyte.

Materials:

• Desethylatrazine-d7 stock solution (e.g., 1000 µg/mL).

• Target analyte stock solution.

• Blank matrix (e.g., plasma, water, soil extract) that is free of the analyte and internal standard.

• Appropriate solvents for dilution (e.g., methanol, acetonitrile).

Procedure:

• Prepare Analyte Calibration Standards: Prepare a series of calibration standards of the target analyte in the blank matrix, covering the expected working range of the assay.

• Prepare a Series of Internal Standard Spiking Solutions: From the Desethylatrazine-d7 stock solution, prepare several working solutions at different concentrations (e.g., 1, 5, 10, 50, 100 ng/mL).

• Spike and Analyze:

  • Take a set of the mid-level calibration standards.

  • Spike each with a different concentration of the Desethylatrazine-d7 working solution.

  • Process these samples according to your established analytical method.

  • Analyze the samples by LC-MS/MS or GC-MS/MS.

• Evaluate the Response:

  • Examine the peak area of Desethylatrazine-d7 at each concentration. The response should be well above the noise level and within the linear range of the detector.

  • Calculate the analyte/internal standard peak area ratio.

  • Select the Desethylatrazine-d7 concentration that provides a stable and consistent response and ideally results in an area ratio close to 1 for the mid-level analyte standard.

• Verification: Once an optimal concentration is selected, spike all calibration standards and quality control samples with this concentration and proceed with method validation to ensure linearity, accuracy, and precision.

Data Summary

Parameter	Recommendation	Rationale
Internal Standard Concentration	Should be close to the concentration of the analyte in the middle of the calibration range.[7]	Aims for a peak area ratio of approximately 1:1, which often provides the best precision.
Internal Standard Response	Should be consistent across all samples (typically within ±50% of the mean response).[11]	Large variations can indicate issues with sample preparation or instrument performance.
Analyte to Internal Standard Ratio	Used for constructing the calibration curve and quantifying the analyte.	Corrects for variability, leading to more accurate and precise results.[6]

Visualizations

Caption: Workflow for the experimental determination of the optimal internal standard concentration.

Caption: A logical workflow for troubleshooting inconsistent internal standard peak area.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. nebiolab.com [nebiolab.com]
• 3. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 4. tandfonline.com [tandfonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. HOW TO CHOOSE APPROPRATE CONCENTRION FOR INTERNAL STANDARD? - Chromatography Forum [chromforum.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. biopharmaservices.com [biopharmaservices.com]

addressing co-elution and interference in atrazine metabolite analysis

Welcome to the technical support center for atrazine metabolite analysis. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges such as co-elution and interference during experimental analysis.

Troubleshooting Guide

This guide provides systematic solutions to common problems encountered during the analysis of atrazine and its metabolites.

Problem 1: Poor chromatographic resolution and co-elution of atrazine and its metabolites.

Possible Causes:

• Inadequate chromatographic method.

• Similar polarity of atrazine and its dealkylated metabolites.

• Presence of isomeric metabolites.

Solutions:

• Optimize LC Method:

  • Gradient Elution: Employ a gradient elution program. For example, a gradient with an aqueous mobile phase (e.g., 5 mmol/L ammonium formate) and an organic mobile phase (e.g., methanol) can effectively separate compounds. A typical gradient might start at 30% organic phase, increase to 90% over 3 minutes, hold for 1.5 minutes, and then re-equilibrate.[1]

  • Column Selection: Utilize a high-resolution column, such as a C18 column (e.g., 2.1 mm × 100 mm, 1.8 µm particle size), to enhance separation.[1]

  • Mobile Phase Additives: The use of additives like formic acid can improve peak shape and ionization efficiency.[2]

• Two-Dimensional HPLC (2D-HPLC): For complex matrices like urine, a 2D-HPLC system incorporating different separation modes (e.g., strong cation exchange and reversed phase) can significantly improve selectivity and resolve co-eluting compounds.[2]

Problem 2: Signal suppression or enhancement (Matrix Effects) in Mass Spectrometry.

Possible Causes:

• Co-eluting endogenous components from the sample matrix (e.g., salts, humic acids in water, or lipids and proteins in biological samples) can interfere with the ionization of the target analytes.[3][4][5]

• The type of ionization source can influence susceptibility to matrix effects, with electrospray ionization (ESI) often being more prone to these effects than atmospheric pressure chemical ionization (APCI).[3]

Solutions:

• Effective Sample Preparation:

  • Solid-Phase Extraction (SPE): This is a crucial step to remove interfering matrix components. Different SPE sorbents can be used depending on the sample type. For water samples, polymeric sorbents or mixed-mode cartridges (e.g., C18/cation exchange) are effective.[4][6][7] For biological samples like urine, cartridges such as Strata-XC can be used.[3]

  • QuEChERS Method: This "Quick, Easy, Cheap, Effective, Rugged, and Safe" method is also applicable for extracting atrazine and its metabolites from soil and water samples.[1]

• Isotope Dilution: The use of stable isotope-labeled internal standards is highly recommended for accurate quantification as they co-elute with the analyte and experience similar matrix effects, thus compensating for signal variations.[2][8]

• Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed to compensate for matrix effects.[1]

• Chromatographic Separation: Improving the chromatographic separation to resolve analytes from the bulk of the matrix components can also mitigate matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are the most common metabolites of atrazine I should be looking for?

Atrazine is metabolized in the environment and in biological systems into several key products. The primary metabolites result from dealkylation and hydroxylation. Common metabolites include:

• Desethylatrazine (DEA)

• Desisopropylatrazine (DIA)

• Didealkylatrazine (DAA)

• Hydroxyatrazine (HA)[1][2]

In humans and animals, glutathione conjugation also occurs, leading to mercapturic acid derivatives.[2][9]

Q2: How can I improve the extraction recovery of polar metabolites like didealkylatrazine (DAA)?

The polarity of metabolites like DAA can make them challenging to retain on traditional C18 SPE cartridges.[6] To improve recovery:

• Use mixed-mode SPE cartridges that combine reversed-phase and ion-exchange mechanisms (e.g., C18/cation exchange).[6][7]

• Graphitized carbon black SPE packings have shown better sorption for polar compounds like DEA and DIA compared to C18 silica packings.[10]

• Adjusting the sample pH to between 3 and 4 before loading onto the SPE cartridge can improve the retention of dealkylated metabolites.[6][7]

Q3: What are some common sources of interference in atrazine analysis?

Interferences can originate from the sample matrix or from external sources:

• Matrix Interferences: Humic and fulvic acids in soil and water samples can interfere with the analysis.[4] In biological samples, endogenous compounds can cause significant matrix effects.[3]

• Chemical Interferences: Other triazine herbicides or their degradation products may have similar structures and retention times.[11] A plasticizer, n-butylbenzenesulfonamide (NBBS), has an ion at m/z 216 which can interfere with atrazine detection, requiring good chromatographic separation.[12]

Q4: What are typical limits of detection (LODs) I can expect to achieve?

LODs are highly dependent on the analytical method, instrument sensitivity, and sample matrix. The following table summarizes some reported LODs for atrazine and its metabolites using different techniques.

Analyte(s)	Method	Matrix	Limit of Detection (LOD)
Atrazine & Metabolites	2D-HPLC-MS/MS	Urine (direct injection)	10 - 50 µg/L
Atrazine & Metabolites	SPE & 2D-HPLC-MS/MS	Urine	0.1 - 0.5 µg/L
Triazines	SPE & LC-MS/MS	Water	0.001 - 0.004 µg/L
Atrazine & Metabolites	LC-MS/MS	Soil/Water	0.04 µg/kg
Atrazine & Metabolites	SPE & GC/MS	Soil Pore Water	0.03 - 0.07 µg/L

Experimental Protocols & Methodologies

1. Sample Preparation using Solid-Phase Extraction (SPE) for Water Samples

This protocol is a general guideline for the extraction of atrazine and its dealkylated metabolites from water.

• Materials: C18/cation exchange mixed-mode SPE cartridges, water sample, methanol, ethyl acetate, acetone.

• Procedure:

  • Adjust the pH of the water sample to 3-4.

  • Condition the SPE cartridge with methanol followed by reagent water.

  • Load the water sample onto the cartridge.

  • Wash the cartridge to remove interferences (e.g., with a mild organic solvent).

  • Elute the analytes from the C18 phase with a mixture of ethyl acetate and acetone.

  • Elute the analytes from the cation exchange phase with a basic organic solvent.

  • Pool the eluted fractions and concentrate the sample under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

(Adapted from methods described for water analysis). [6][7]

2. LC-MS/MS Analysis of Atrazine and its Metabolites

This protocol outlines a general liquid chromatography-tandem mass spectrometry method.

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: Eclipse Plus C18, 2.1 mm × 100 mm, 1.8 µm.[1]

  • Mobile Phase A: 5 mmol/L ammonium formate in water.[1]

  • Mobile Phase B: Methanol.[1]

  • Flow Rate: 0.25 mL/min.[1]

  • Injection Volume: 5 µL.[1]

  • Gradient: Start with 30% B, increase to 90% in 3.0 min, hold for 1.5 min, then return to 30% B and re-equilibrate.[1]

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each analyte and internal standard.

Visualizations

Caption: Troubleshooting workflow for atrazine metabolite analysis.

Caption: General workflow from sample preparation to analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Two-dimensional high performance liquid chromatography separation and tandem mass spectrometry detection of atrazine and its metabolic and hydrolysis products in urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Atrazine and Atrazine Metabolites [isotope.com]
• 9. Assessing Exposure to Atrazine and Its Metabolites Using Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.usgs.gov [pubs.usgs.gov]
• 11. epa.gov [epa.gov]
• 12. agilent.com [agilent.com]

impact of mobile phase composition on Desethylatrazine-d7 ionization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the ionization of Desethylatrazine-d7 in liquid chromatography-mass spectrometry (LC-MS) experiments.

Troubleshooting Guide

Q1: I am observing a weak or inconsistent signal for Desethylatrazine-d7. What are the likely causes related to the mobile phase?

A weak or unstable signal for Desethylatrazine-d7 can often be attributed to a suboptimal mobile phase composition, which directly impacts its ionization efficiency in the electrospray ionization (ESI) source. Key factors to investigate include the type of organic modifier, the pH of the aqueous phase, and the type and concentration of any additives. Ion suppression from co-eluting matrix components can also significantly reduce signal intensity.[1][2]

Q2: My peak shape for Desethylatrazine-d7 is poor (e.g., broad, tailing). How can I improve it by modifying the mobile phase?

Poor peak shape is often a result of secondary interactions on the analytical column or inefficient elution. The choice of organic solvent (acetonitrile vs. methanol) can influence peak shape due to differences in their elution strength and selectivity.[3][4][5] Additionally, the pH of the mobile phase can affect the ionization state of Desethylatrazine-d7 and its interaction with the stationary phase. The use of mobile phase additives like ammonium formate or acetate can also improve peak shape by minimizing tailing.[6]

Q3: I am seeing high background noise in my chromatogram. Could my mobile phase be the cause?

High background noise can stem from impurities in the mobile phase solvents or additives. It is crucial to use high-purity, MS-grade solvents and fresh additives.[2] Some additives, while beneficial for ionization, can contribute to higher background if used at excessive concentrations.

Frequently Asked Questions (FAQs)

Q1: Which organic modifier, acetonitrile or methanol, is better for Desethylatrazine-d7 analysis?

Both acetonitrile and methanol can be used for the analysis of Desethylatrazine-d7, and the optimal choice may depend on the specific analytical column and desired separation from other analytes. Acetonitrile generally has a stronger elution strength in reversed-phase chromatography, which can lead to shorter retention times and sharper peaks.[4] However, methanol has been reported to provide a greater ESI-MS response for some analytes.[7] It is recommended to empirically test both solvents to determine which provides the best signal intensity and chromatographic performance for your specific method.

Q2: How does the pH of the mobile phase affect the ionization of Desethylatrazine-d7?

The pH of the mobile phase plays a critical role in the ionization of analytes in ESI. Desethylatrazine is a basic compound, and in positive ion mode, a slightly acidic mobile phase is typically used to promote its protonation to the [M+H]+ form, which generally leads to a stronger signal.[8][9] However, the optimal pH should be determined experimentally, as very low pH can sometimes lead to ion suppression.

Q3: What is the role of additives like ammonium formate and ammonium acetate in the mobile phase?

Additives such as ammonium formate and ammonium acetate serve multiple purposes in LC-MS. They act as buffers to control the mobile phase pH and can enhance the ionization efficiency of the analyte.[10] In positive ion mode, the ammonium ions can act as proton donors.[8][9] Formate and acetate modifiers can also improve chromatographic peak shape. Generally, formate-based systems have been shown to provide higher analyte responses than acetate systems for some compounds. The concentration of these additives should be optimized, typically in the range of 5-10 mM, as higher concentrations can lead to ion suppression.[10]

Q4: Can I use formic acid as an additive?

Yes, formic acid is a common additive in mobile phases for LC-MS analysis in positive ion mode.[2][11] It helps to lower the pH of the mobile phase, which promotes the protonation of basic analytes like Desethylatrazine-d7. A typical concentration is 0.1%.[2]

Impact of Mobile Phase Components on Desethylatrazine-d7 Ionization

Mobile Phase Component	Potential Impact on Desethylatrazine-d7 Ionization	Considerations
Organic Modifier
Acetonitrile	Generally stronger elution strength, potentially leading to sharper peaks and shorter retention times.[4]	May result in lower ESI response compared to methanol for some analytes.[7]
Methanol	May provide a higher ESI-MS response.[7]	Higher viscosity can lead to increased backpressure.[4][12][13]
Mobile Phase pH
Acidic (e.g., pH 3-5)	Promotes protonation of the basic Desethylatrazine-d7 molecule, enhancing signal in positive ESI mode.[8][9]	The optimal pH should be determined empirically.
Additives
Ammonium Formate	Can enhance ionization efficiency and improve peak shape.[6] Often provides a better signal response than acetate.	Typically used at concentrations of 5-10 mM.[10]
Ammonium Acetate	Buffers the mobile phase and can improve ionization and chromatography.[10]	May result in a slightly lower signal response compared to ammonium formate.
Formic Acid	Lowers the mobile phase pH to promote protonation.[2][11]	A common concentration is 0.1%.[2]

Experimental Protocol: Mobile Phase Optimization for Desethylatrazine-d7

This protocol outlines a systematic approach to optimizing the mobile phase composition for the analysis of Desethylatrazine-d7 by LC-ESI-MS.

1. Initial Conditions:

• Analytical Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 3 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Sample: A standard solution of Desethylatrazine-d7 in the initial mobile phase composition.

2. Optimization of Organic Modifier:

• Perform isocratic elutions with varying percentages of Mobile Phase B (e.g., 30%, 40%, 50%, 60%, 70%) to determine the optimal retention time and peak shape.

• Prepare a second Mobile Phase B using methanol with 0.1% formic acid and repeat the isocratic elutions.

• Compare the signal intensity and peak shape obtained with acetonitrile and methanol to select the most suitable organic modifier.

3. Optimization of Mobile Phase Additive:

• Prepare aqueous Mobile Phase A with different additives at a concentration of 10 mM:

  • Ammonium Formate.

  • Ammonium Acetate.

• Using the selected organic modifier from step 2, repeat the isocratic elutions with each of the new Mobile Phase A compositions.

• Compare the signal intensity and peak shape to determine the optimal additive.

4. Fine-tuning of Additive Concentration:

• Once the best additive is selected, prepare a series of Mobile Phase A with varying concentrations of that additive (e.g., 2 mM, 5 mM, 10 mM, 20 mM).

• Repeat the analysis to identify the concentration that provides the maximum signal intensity without causing significant ion suppression.

5. Gradient Elution:

• Based on the optimized isocratic conditions, develop a gradient elution method to achieve a good separation and peak shape for Desethylatrazine-d7, especially if other analytes are present in the sample.

Workflow for Mobile Phase Optimization

Caption: Workflow for optimizing mobile phase composition for Desethylatrazine-d7 analysis.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. benchchem.com [benchchem.com]
• 3. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. chromtech.com [chromtech.com]
• 5. Acetonitrile vs Methanol in Reverse Phase Chromatography [masontechnology.ie]
• 6. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mobile phase pH and organic modifier in reversed-phase LC-ESI-MS bioanalytical methods: assessment of sensitivity, chromatography and correlation of retention time with in silico logD predictions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Switching the Mobile Phase from Acetonitrile to Methanol : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. Switching the Mobile Phase from Acetonitrile to Methanol : Shimadzu (Europe) [shimadzu.eu]

Technical Support Center: Atrazine and Desethylatrazine-d7 Analysis by LC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the liquid chromatography (LC) analysis of atrazine and its deuterated metabolite, Desethylatrazine-d7.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of atrazine and Desethylatrazine to consider for LC method development?

A1: Understanding the physicochemical properties of your analytes is crucial for selecting the appropriate LC column and mobile phase. Atrazine is a moderately nonpolar compound, while its metabolite, Desethylatrazine, is more polar. The deuterated internal standard, Desethylatrazine-d7, will have very similar chromatographic behavior to its non-deuterated counterpart.

Q2: Which type of LC column is most suitable for the separation of atrazine and Desethylatrazine-d7?

A2: A reversed-phase C18 column is the most common and effective choice for the separation of atrazine and its metabolites.[1][2] The nonpolar nature of the C18 stationary phase provides good retention and separation of these moderately nonpolar to polar compounds. Columns with a particle size of 5 µm are robust for routine analysis, while smaller particle sizes (e.g., 3 µm or sub-2 µm) can offer higher efficiency and resolution.[2]

Q3: What are the recommended mobile phase compositions for this analysis?

A3: A typical mobile phase for separating atrazine and Desethylatrazine-d7 on a C18 column consists of a mixture of water and an organic solvent, such as methanol or acetonitrile.[1][3] Using a buffer, like ammonium acetate, can help to improve peak shape and reproducibility, especially for LC-MS applications.[3] A gradient elution, starting with a higher percentage of the aqueous phase and gradually increasing the organic phase, is often used to achieve good separation of both the more polar Desethylatrazine and the less polar atrazine in a reasonable runtime.

Q4: My peak shapes for atrazine and/or Desethylatrazine-d7 are poor (e.g., tailing or fronting). What could be the cause?

A4: Poor peak shape can arise from several factors. One common cause is a mismatch between the sample solvent and the mobile phase. Injecting a sample in a solvent that is much stronger (i.e., has a higher organic content) than the initial mobile phase can lead to peak distortion. It is always best to dissolve your sample in the initial mobile phase conditions.[4] Other potential causes include column contamination, column degradation (e.g., loss of stationary phase), or secondary interactions with active sites on the column packing.[5]

Q5: I am observing a drift in the retention times for my analytes. What should I investigate?

A5: Retention time drift can be caused by several factors.[6][7][8] The most common reasons include:

• Inadequate column equilibration: Ensure the column is sufficiently equilibrated with the mobile phase before starting your analytical run.

• Changes in mobile phase composition: This can be due to inaccurate mixing, evaporation of one of the solvents, or degradation of mobile phase additives.[7]

• Fluctuations in column temperature: Maintaining a stable column temperature is crucial for reproducible retention times.[7]

• Column aging or contamination: Over time, the column's stationary phase can degrade or become contaminated, leading to changes in retention.[7]

• Leaks in the LC system: A small, undetected leak can cause fluctuations in the flow rate and, consequently, retention times.

Q6: My sensitivity for atrazine and Desethylatrazine-d7 is low. How can I improve it?

A6: Low sensitivity can be a significant issue, especially when analyzing trace levels of these compounds. To improve sensitivity, consider the following:

• Optimize MS source parameters: If using LC-MS, carefully tune the ion source parameters (e.g., gas flows, temperatures, and voltages) to maximize the ionization efficiency of your analytes.[9][10]

• Sample preparation: Employ a sample preparation technique, such as solid-phase extraction (SPE), to concentrate your sample and remove matrix interferences that can cause ion suppression.[11]

• Mobile phase additives: The addition of a small amount of an acid (e.g., formic acid) or a buffer (e.g., ammonium formate) to the mobile phase can enhance the ionization of atrazine and its metabolites in the MS source.[3]

• Injection volume: Increasing the injection volume can increase the signal, but be mindful of potential peak shape distortion if the sample solvent is not compatible with the mobile phase.

Data Presentation

Physicochemical Properties

Property	Atrazine	Desethylatrazine
Molecular Formula	C₈H₁₄ClN₅	C₆H₁₀ClN₅
Molecular Weight ( g/mol )	215.68	187.63
Melting Point (°C)	173-175	136
Water Solubility (mg/L)	33	3200
log Kₒw	2.6	1.51
Appearance	White crystalline solid	Colorless solid

Experimental Protocols

Recommended LC-MS/MS Method

This protocol provides a starting point for the analysis of atrazine and Desethylatrazine-d7. Optimization may be required based on your specific instrumentation and sample matrix.

1. Sample Preparation (Water Samples):

• Filter the water sample through a 0.45 µm filter.
• For trace analysis, a solid-phase extraction (SPE) step using a C18 cartridge is recommended for sample cleanup and concentration.
• Acidify the water sample to pH ~2 with formic acid.
• Condition the C18 SPE cartridge with methanol followed by water.
• Load the sample onto the cartridge.
• Wash the cartridge with water to remove polar interferences.
• Elute the analytes with a small volume of methanol or acetonitrile.
• Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

2. LC Conditions:

• Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.[2]
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient:
• 0-2 min: 20% B
• 2-15 min: 20% to 90% B
• 15-18 min: 90% B
• 18-20 min: 90% to 20% B
• 20-25 min: 20% B (re-equilibration)
• Flow Rate: 0.8 mL/min.
• Column Temperature: 30 °C.
• Injection Volume: 10 µL.

3. MS/MS Conditions (Positive Electrospray Ionization - ESI+):

• Ion Source: Electrospray Ionization (ESI).
• Polarity: Positive.
• Capillary Voltage: 3.5 kV.
• Desolvation Temperature: 350 °C.
• Desolvation Gas Flow: 800 L/hr.
• Collision Gas: Argon.
• MRM Transitions:
• Atrazine: Q1 216.1 -> Q3 174.1
• Desethylatrazine-d7: Q1 195.1 -> Q3 141.1

Mandatory Visualization

Caption: Troubleshooting workflow for LC analysis of atrazine.

References

• 1. tandfonline.com [tandfonline.com]
• 2. agilent.com [agilent.com]
• 3. lcms.cz [lcms.cz]
• 4. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]
• 7. researchgate.net [researchgate.net]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. agilent.com [agilent.com]

Technical Support Center: Optimizing Injection Volume for Trace Level Atrazine Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing injection volume for the trace level analysis of atrazine by chromatography and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of optimizing the injection volume for trace atrazine analysis?

A1: The main objective is to maximize the analytical sensitivity for detecting low concentrations of atrazine without compromising chromatographic performance. This involves finding the largest possible injection volume that increases the signal-to-noise ratio (S/N) without causing peak distortion, such as fronting, tailing, or splitting.[1]

Q2: What are the typical injection volumes for trace atrazine analysis by LC-MS/MS?

A2: Injection volumes for LC-MS/MS analysis of atrazine can vary depending on the sensitivity of the instrument and the concentration of the sample. Typical volumes range from 1 µL to 100 µL.[2] For direct aqueous injection, larger volumes may be employed to avoid pre-concentration steps.[3][4]

Q3: How does a large volume injection (LVI) in GC-MS benefit atrazine analysis?

A3: Large volume injection (LVI) in GC-MS allows for the introduction of a larger mass of atrazine onto the column, which significantly increases the signal intensity and lowers the limits of detection (LOD) and quantification (LOQ).[5] This technique can reduce or eliminate the need for sample evaporation and reconstitution steps, saving time and reducing the risk of analyte loss.[5]

Q4: What is "solvent mismatch" and how does it relate to injection volume?

A4: Solvent mismatch occurs when the solvent in which the sample is dissolved has a significantly different (usually stronger) elution strength than the initial mobile phase in liquid chromatography.[6] When a large volume of a strong sample solvent is injected, it can cause peak distortion, particularly for early eluting peaks like atrazine.[6][7] It is recommended to dissolve the sample in a solvent that is as weak as or weaker than the initial mobile phase.[8]

Troubleshooting Guide

Issue 1: Peak Fronting

Q: Why are my atrazine peaks fronting after increasing the injection volume?

A: Peak fronting with increased injection volume is a common issue and can be attributed to several factors:

• Volume Overload: The injected volume is too large for the analytical column to handle, causing the sample band to spread before separation begins.[9]

• Mass Overload: The concentration of atrazine in the sample is too high for the injection volume, leading to saturation of the stationary phase at the column inlet.[9]

• Solvent Mismatch: The sample is dissolved in a solvent that is stronger than the initial mobile phase, causing the analyte to travel too quickly through the initial part of the column.[6][10]

Solutions:

• Reduce Injection Volume: Systematically decrease the injection volume until a symmetrical peak shape is achieved.[6]

• Dilute the Sample: If mass overload is suspected, dilute the sample and reinject.[9]

• Modify Sample Solvent: If possible, dissolve the sample in the initial mobile phase or a weaker solvent.[10]

Issue 2: Peak Tailing

Q: My atrazine peak is tailing. Is this related to the injection volume?

A: While less common than fronting, tailing can also be influenced by injection parameters, although it is more often related to other factors.

Possible Causes Related to Injection:

• Secondary Interactions: Although not directly an injection volume issue, injecting a large mass of analyte can exacerbate secondary interactions between atrazine and active sites on the column, leading to tailing.

Other Common Causes:

• Column Contamination: Buildup of matrix components on the column frit or packing material.

• Column Degradation: Loss of stationary phase or creation of active sites over time.

• Mobile Phase pH: An inappropriate mobile phase pH can affect the ionization state of atrazine and lead to tailing.

Solutions:

• Use a Guard Column: Protect the analytical column from contamination.

• Column Flushing/Replacement: Flush the column with a strong solvent or replace it if it is old or heavily used.

• Optimize Mobile Phase: Ensure the mobile phase pH is appropriate for atrazine analysis.

Issue 3: Split Peaks

Q: I am observing split peaks for atrazine. What could be the cause?

A: Split peaks are often a sign of a problem at the head of the column or an issue with the injection process.

Possible Causes:

• Partially Blocked Column Frit: Particulates from the sample or system can clog the inlet frit of the column.

• Column Void: A void or channel has formed at the head of the analytical column.

• Injection Solvent Incompatibility: The sample solvent is immiscible with the mobile phase, causing the sample to precipitate upon injection.[8]

• Injector Malfunction: Issues with the autosampler needle or injection valve can cause improper sample introduction.

Solutions:

• Filter Samples: Ensure all samples are filtered before injection.

• Reverse Flush or Replace Column: If a void is suspected, reverse flushing (if the column allows) or replacing the column is necessary.

• Ensure Solvent Compatibility: The sample solvent should be miscible with the mobile phase.

Issue 4: Loss of Sensitivity/Decreased Peak Area

Q: My atrazine signal has decreased after optimizing for a larger injection volume. What happened?

A: A loss in sensitivity when increasing injection volume can be counterintuitive but can occur due to several reasons.

Possible Causes:

• Peak Broadening: If the larger injection volume causes significant peak broadening, the peak height will decrease, which can lead to a lower signal-to-noise ratio even if the peak area remains the same or increases.[11]

• Injector Carryover: With larger injection volumes, the potential for carryover in the autosampler increases, which can affect the accuracy of subsequent injections.

• Matrix Effects: Injecting a larger volume also means injecting more matrix components, which can lead to increased ion suppression in the mass spectrometer source.[12]

• Incomplete Injection: There might be an issue with the autosampler not being able to handle the larger volume correctly, leading to an incomplete or variable injection.[1][13]

Solutions:

• Optimize Chromatographic Conditions: Adjust the gradient or flow rate to refocus the analyte band at the head of the column after a large volume injection.

• Improve Injector Wash Method: Use a stronger wash solvent and increase the duration or number of needle washes between injections.

• Enhance Sample Cleanup: Implement a more rigorous sample preparation method to reduce matrix components.

• Verify Autosampler Performance: Check the autosampler specifications and perform a system suitability test with varying injection volumes to ensure linearity and reproducibility.[13]

Data Presentation

The following table provides a summary of the expected impact of increasing injection volume on key analytical parameters for trace atrazine analysis. The data is representative and illustrates the general trends observed during method optimization.

Injection Volume (µL)	Peak Area (Counts)	Peak Height (Counts)	S/N Ratio	Peak Tailing Factor	Peak Shape
2	50,000	25,000	50	1.1	Symmetrical
5	125,000	60,000	120	1.1	Symmetrical
10	250,000	115,000	230	1.2	Symmetrical
20	480,000	200,000	400	1.4	Slight Tailing
50	950,000	350,000	650	< 1.0 (Fronting)	Fronting
100	1,500,000	450,000	700	< 0.8 (Severe Fronting)	Severe Fronting/Split

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Atrazine in Water

This protocol is based on a direct aqueous injection method.

• Sample Preparation:

  • Collect water samples in amber glass vials.

  • If particulates are visible, centrifuge the sample.[3]

  • Transfer 800 µL of 5/95 (v/v) methanol/HPLC water to an autosampler vial.[3]

  • Add 200 µL of the water sample to the vial and mix.[3]

  • Spike with an internal standard (e.g., Atrazine-d5) as required.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 3 µm).[7]

  • Mobile Phase A: 5 mM Ammonium Acetate in water.[7]

  • Mobile Phase B: Methanol.[7]

  • Flow Rate: 400 µL/min.[7]

  • Injection Volume: Start with 10 µL and optimize as needed.[14]

  • Column Temperature: 45°C.[3]

  • Gradient:

    • 0.0-0.5 min: 5% B

    • 0.5-2.5 min: Linear gradient to 65% B

    • 2.5-10.5 min: Hold at 65% B

    • 10.5-10.6 min: Return to 5% B

    • 10.6-18.6 min: Re-equilibration at 5% B[3]

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for Atrazine:

    • Precursor Ion (m/z): 216.1

    • Product Ions (m/z): 174.1 (quantifier), 104.1 (qualifier)[15]

  • Optimize source parameters (e.g., capillary voltage, gas flows, and temperatures) according to the instrument manufacturer's recommendations.

Protocol 2: GC-MS/MS Analysis of Atrazine with Large Volume Injection

This protocol utilizes a Programmable Temperature Vaporizing (PTV) inlet for large volume injection.

• Sample Preparation (QuEChERS):

  • Extract sample with acetonitrile.

  • Perform a dispersive solid-phase extraction (dSPE) cleanup step.

  • The final extract will be in acetonitrile.

• GC Conditions:

  • Column: HP-5ms Ultra Inert or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).[5]

  • Carrier Gas: Helium.

  • PTV Inlet Program (Solvent Vent Mode):

    • Initial Temperature: 75°C.[5]

    • Vent Flow: 100 mL/min.[5]

    • Vent Pressure: 2.5 psig.[5]

    • Injection Volume: Start with 5 µL and optimize.[5]

    • Injection Rate: Programmed based on solvent and inlet conditions (e.g., 69 µL/min).[5]

    • Vent Time: Optimize to ensure solvent is vented while analytes are retained (e.g., 0.07 min, may need to be extended).[5]

    • Transfer: After venting, close the vent and rapidly heat the inlet to transfer analytes to the column (e.g., ramp to 280°C).

  • Oven Program:

    • Initial Temperature: 50°C for 1 min.[16]

    • Ramp: 6°C/min to 280°C, hold for 5.67 min.[16]

• MS/MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for Atrazine:

    • Precursor Ion (m/z): 200

    • Product Ions (m/z): 158, 173 (example transitions, should be optimized)

Visualizations

Caption: Workflow for optimizing injection volume.

Caption: Troubleshooting workflow for peak fronting.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. epa.gov [epa.gov]
• 4. New approach to large-volume injection in reversed-phase high performance liquid chromatography: determination of atrazine and hydroxyatrazine in soil samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 9. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 10. Injectors Troubleshooting Guide by IDEX Health & Science [idex-hs.com]
• 11. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 12. Sensitivity and quantitativeness of large-volume injection combined with liquid chromatography/high-resolution mass spectrometry for target screening analysis of emerging contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 14. aga-analytical.com.pl [aga-analytical.com.pl]
• 15. researchgate.net [researchgate.net]
• 16. pubs.usgs.gov [pubs.usgs.gov]

dealing with Desethylatrazine-d7 degradation during sample preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Desethylatrazine-d7 as an internal standard in analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is Desethylatrazine-d7 and why is it used as an internal standard?

Desethylatrazine-d7 is a deuterated form of desethylatrazine, a primary metabolite of the herbicide atrazine. The replacement of seven hydrogen atoms with deuterium atoms gives it a higher molecular weight than the non-deuterated analyte. This allows it to be distinguished by mass spectrometry (MS). It is used as an internal standard in analytical methods, such as liquid chromatography-mass spectrometry (LC-MS/MS), to improve the accuracy and precision of quantification. The underlying assumption is that the deuterated standard will behave identically to the analyte of interest during sample preparation, chromatography, and ionization, thus correcting for variations in the analytical process.[1]

Q2: What are the primary causes of Desethylatrazine-d7 degradation during sample preparation?

The primary causes of Desethylatrazine-d7 degradation during sample preparation include:

• pH Extremes: Both highly acidic and highly basic conditions can lead to the hydrolysis of the chloro-s-triazine ring, a common degradation pathway for atrazine and its metabolites. Storing or processing samples in strong acids or bases should be avoided.

• Isotopic Exchange (H/D Exchange): Deuterium atoms on the internal standard can be replaced by hydrogen atoms from the surrounding solvent or matrix. This "back-exchange" is more likely to occur at certain molecular positions and can be catalyzed by acidic or basic conditions. This can lead to a decreased signal for the deuterated standard and an artificially inflated signal for the native analyte.

• Reaction with Chlorinating Agents: In water sample analysis, residual chlorine can react with and degrade triazine compounds. It is crucial to dechlorinate water samples promptly after collection.

Q3: Can the choice of extraction solvent affect the stability of Desethylatrazine-d7?

Yes, the choice of solvent can impact the stability of Desethylatrazine-d7. While common extraction solvents like methanol, acetonitrile, and ethyl acetate are generally compatible, their purity and the presence of acidic or basic impurities can influence degradation. For instance, degradation of some pesticides has been observed in certain lots of acetonitrile, which was mitigated by the addition of a small amount of acetic acid.[2] It is crucial to use high-purity, LC-MS grade solvents.

Q4: How can I tell if my Desethylatrazine-d7 is degrading?

Signs of Desethylatrazine-d7 degradation include:

• Poor reproducibility of internal standard peak areas across a batch of samples.

• A decreasing trend in the internal standard response over the course of an analytical run.

• An unexpected increase in the response of the non-deuterated desethylatrazine analyte, which could indicate the loss of deuterium from the internal standard.

• The appearance of unknown degradation product peaks in the chromatogram.

Troubleshooting Guides

Issue 1: Inconsistent or Low Recovery of Desethylatrazine-d7

This is a common issue that can significantly impact the accuracy of your results. Follow this troubleshooting workflow to identify and resolve the problem.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of common organic solvents for gas chromatographic analysis and stability of multiclass pesticide residues - PubMed [pubmed.ncbi.nlm.nih.gov]

interpreting unexpected peaks in chromatograms with Desethylatrazine-d7

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering unexpected peaks in their chromatograms, with a specific focus on analyses involving the internal standard Desethylatrazine-d7.

Frequently Asked Questions (FAQs)

Q1: What are unexpected peaks in a chromatogram?

An unexpected or extraneous peak in a chromatogram is any peak that is not attributable to the analyte of interest, known impurities, degradation products, or excipients.[1] These peaks can interfere with the accurate quantification of the target analyte and may indicate underlying issues with the analytical method or instrumentation.[1][2]

Q2: I'm seeing an unexpected peak when using Desethylatrazine-d7 as an internal standard. What are the common causes?

When using a deuterated internal standard like Desethylatrazine-d7, unexpected peaks can arise from several sources:

• Impurity in the Internal Standard: The deuterated standard itself may contain a small amount of the non-deuterated analyte (Desethylatrazine) or other related impurities.[3][4]

• Isotopic Exchange: Deuterium atoms on the internal standard can sometimes be replaced by hydrogen atoms from the solvent or sample matrix, a phenomenon known as H/D exchange or back-exchange.[3][4] This can lead to the formation of partially deuterated or non-deuterated analyte, which will appear as a separate peak.

• Contamination: The unexpected peak could be a contaminant introduced during sample preparation, from the mobile phase, or from the LC/GC system itself (e.g., from vials, solvents, or system tubing).[1][5][6][7]

• Carryover: A portion of a previous, more concentrated sample may be injected with the current sample, leading to a "ghost peak".[8][9]

• Matrix Effects: Components of the sample matrix can interfere with the ionization of the analyte or internal standard in the mass spectrometer, sometimes leading to the appearance of unexpected peaks or suppression of the expected signals.[3][4]

Q3: How can I determine the source of the unexpected peak?

A systematic troubleshooting approach is the most effective way to identify the source of the extraneous peak. This typically involves a series of blank injections:

• Mobile Phase Blank: Inject the mobile phase alone. If the peak is present, the contamination is likely from the mobile phase or the LC/GC system.[5][10]

• Solvent Blank: Inject the solvent used to dissolve the sample and internal standard. This can help identify contamination from the solvent.[5]

• Method Blank: Perform the entire sample preparation procedure without the sample matrix, but including the internal standard. This can help pinpoint contamination introduced during the sample preparation steps.

• Internal Standard Blank: Inject a solution containing only the Desethylatrazine-d7 internal standard. If the unexpected peak is present, it is likely an impurity within the standard itself.

Troubleshooting Guide: Interpreting Unexpected Peaks with Desethylatrazine-d7

This guide provides a structured approach to identifying and resolving issues related to unexpected peaks when using Desethylatrazine-d7.

Step 1: Initial Assessment

• Review the chromatogram: Note the retention time, shape, and intensity of the unexpected peak relative to the Desethylatrazine-d7 and target analyte peaks.

• Check for co-elution: Determine if the unexpected peak co-elutes with the non-deuterated Desethylatrazine. A slight shift in retention time between a deuterated standard and its non-deuterated analog can sometimes occur.[3][4]

Step 2: Systematic Investigation

The following table summarizes potential causes, investigative actions, and possible solutions.

Potential Cause	Investigative Action	Possible Solutions
Contamination from LC/GC System	Run a blank gradient (mobile phase only).[5][10]	Flush the system with a strong solvent (e.g., isopropanol).[8] Clean the injector and replace seals if necessary.[6]
Mobile Phase Contamination	Prepare fresh mobile phase using high-purity solvents and water.[5][6][11] Filter the mobile phase.	Use HPLC or MS-grade solvents.[8] Avoid "topping off" solvent bottles; use fresh bottles.[5][7]
Sample Preparation Contamination	Prepare and inject a "method blank" (all reagents and steps, no sample).	Use clean glassware and high-purity reagents. Ensure proper cleaning procedures for all equipment.[1]
Carryover	Inject a series of blank solvents after a high-concentration sample.[8]	Implement a needle wash step with a strong solvent in the autosampler method.[9]
Impurity in Desethylatrazine-d7 Standard	Inject a solution of only the Desethylatrazine-d7 standard.	Confirm the purity of the standard with the manufacturer. If necessary, acquire a new, high-purity standard.
Isotopic Exchange (H/D Exchange)	Evaluate the pH of the sample and mobile phase.[3] Incubate the internal standard in the sample matrix under analytical conditions and monitor for the appearance of the non-deuterated analyte.[4]	Adjust the pH to be more neutral if possible. Minimize sample processing and analysis time.

Step 3: Advanced Troubleshooting

If the source of the peak remains unidentified, consider the following:

• Mass Spectrometry Analysis: If using a mass spectrometer, examine the mass-to-charge ratio (m/z) of the unexpected peak. This can help identify the compound.

• Column Issues: An old or contaminated column can lead to extraneous peaks.[7] Try replacing the column with a new one of the same type.

• Differential Matrix Effects: The analyte and internal standard may be affected differently by the sample matrix, leading to inaccurate results that might be misinterpreted as a peak issue.[3][4] A matrix effect study may be necessary.

Experimental Protocol: Purity Check of Desethylatrazine-d7 Internal Standard

This protocol outlines a simple experiment to assess whether the unexpected peak originates from an impurity in the Desethylatrazine-d7 standard.

Objective: To determine if the Desethylatrazine-d7 internal standard contains the non-deuterated Desethylatrazine as an impurity.

Materials:

• Desethylatrazine-d7 internal standard solution at the working concentration.

• Mobile phase used in the analytical method.

• LC-MS/MS system.

Methodology:

• Prepare a Standard Solution: Dilute the Desethylatrazine-d7 internal standard stock solution with the mobile phase to the final concentration used in your samples.

• System Setup: Equilibrate the LC-MS/MS system with the mobile phase until a stable baseline is achieved.

• Injection: Inject the prepared Desethylatrazine-d7 solution onto the LC-MS/MS system.

• Data Acquisition: Acquire data by monitoring the mass transitions for both Desethylatrazine-d7 and non-deuterated Desethylatrazine.

• Analysis: Examine the resulting chromatogram for a peak at the retention time of non-deuterated Desethylatrazine in the corresponding mass transition channel.

Interpretation of Results:

• No Peak Observed: If no peak is observed at the retention time and mass transition of non-deuterated Desethylatrazine, the internal standard is likely pure, and the unexpected peak originates from another source.

• Peak Observed: If a peak is observed, this indicates that the Desethylatrazine-d7 internal standard is contaminated with the non-deuterated form. The area of this peak can be used to estimate the level of impurity.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting unexpected peaks in your chromatogram.

A logical workflow for troubleshooting unexpected chromatographic peaks.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. hplc.eu [hplc.eu]
• 6. uhplcs.com [uhplcs.com]
• 7. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 8. halocolumns.com [halocolumns.com]
• 9. scribd.com [scribd.com]
• 10. internationaljournalssrg.org [internationaljournalssrg.org]
• 11. uhplcs.com [uhplcs.com]

Reference Data & Comparative Studies

Atrazine Analysis: A Comparative Guide to Method Validation Using Desethylatrazine-d7 as an Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of atrazine, a widely used herbicide, is critical for environmental monitoring and safety assessment. This guide provides a comparative overview of analytical method validation for atrazine analysis, with a specific focus on the use of Desethylatrazine-d7 as an internal standard. The inclusion of a deuterated internal standard is a common practice in mass spectrometry-based methods to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Comparative Performance of Analytical Methods

Various analytical techniques are employed for the determination of atrazine in different matrices, primarily water and soil. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most prevalent and robust methods, offering high sensitivity and selectivity.[1][2][3][4][5][6][7] Enzyme-linked immunosorbent assays (ELISA) are also used for screening purposes, providing a less expensive but typically less specific alternative.[1][8]

The validation of these methods involves assessing several key parameters to ensure the reliability of the results. These parameters include linearity, accuracy (as recovery), precision (as relative standard deviation), and the limits of detection (LOD) and quantification (LOQ). The use of an isotopically labeled internal standard like Desethylatrazine-d7 is crucial for achieving accurate quantification, especially in complex matrices.[9]

Below is a summary of performance data from various validated methods for atrazine analysis. While not all studies explicitly used Desethylatrazine-d7, they employed similar deuterated internal standards like Atrazine-d5, which serves a comparable purpose in the analytical workflow.[7][9]

Method	Matrix	Internal Standard	Linearity (Range)	Accuracy (% Recovery)	Precision (% RSD)	LOD	LOQ	Citation
GC-MS	Water	Atrazine-d5	Not Specified	96 (±6.9)	< 15	0.01 µg/L	0.10 µg/L	[3][5]
GC-MS	Water	D(5)-Atrazine	Not Specified	< 15% relative error	< 5	38 ng/L	Not Specified	[7]
GC-MS	Soil Pore Water	Phenanthrene-d10	Linear over expected range	94 - 97	Not Specified	0.03 - 0.07 µg/L	Not Specified	[6]
LC-MS/MS	Water	Terbuthylazine	Not Specified	95 - 101	4.5 - 11	0.01 - 0.02 µg/L	0.05 - 0.50 µg/L	[3]
LC-MS/MS	Drinking Water	Atrazine-desethyl-d7	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[9]
HPLC-UV	Corn	Not Specified	0.07-0.70 mg/kg	82.6 - 98.2	4.0 - 7.2	0.02 mg/kg	Not Specified	[10]
HPLC-UV	Bivalves	Not Used	Not Specified	81.7	< 10	Not Specified	0.03 µ g/100mg	[11]
ELISA	Water & Soil	Not Applicable	Not Specified	Underestimated in soil extracts	Not Specified	50 ng/L (Water), 200 µg/kg (Soil)	Not Specified	[8]

Experimental Protocols

A detailed experimental protocol for the analysis of atrazine in water using solid-phase extraction (SPE) followed by GC-MS or LC-MS/MS with Desethylatrazine-d7 as an internal standard is outlined below. This protocol is a composite based on common practices described in various validated methods.[2][5][6][9]

1. Sample Preparation

• Collect water samples in clean glass bottles.

• If required, adjust the sample pH to 3-4.[5]

• Fortify the sample with a known concentration of the internal standard, Desethylatrazine-d7.

2. Solid-Phase Extraction (SPE)

• Condition an SPE cartridge (e.g., C18 or graphitized carbon black) with appropriate solvents (e.g., methanol followed by reagent water).[6]

• Load the water sample onto the conditioned SPE cartridge at a controlled flow rate.

• Wash the cartridge to remove interferences.

• Dry the cartridge under vacuum.

• Elute the analytes (atrazine and the internal standard) from the cartridge using a suitable solvent (e.g., ethyl acetate followed by dichloromethane/methanol).[6][9]

3. Sample Concentration

• Dry the eluate using anhydrous sodium sulfate.

• Concentrate the sample to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

4. Instrumental Analysis (GC-MS or LC-MS/MS)

• GC-MS:

  • Column: Use a suitable capillary column (e.g., DB-5ms).

  • Injector: Operate in splitless mode.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A programmed temperature ramp to separate the analytes.

  • Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity, monitoring characteristic ions for atrazine and Desethylatrazine-d7.

• LC-MS/MS:

  • Column: A reverse-phase column (e.g., C18).

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) with additives like formic acid or ammonium formate.[12]

  • Ion Source: Electrospray ionization (ESI) in positive mode.[13]

  • Mass Spectrometer: Operate in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for atrazine and Desethylatrazine-d7.[13]

5. Quantification

• Create a calibration curve by analyzing a series of standards containing known concentrations of atrazine and a constant concentration of Desethylatrazine-d7.

• Calculate the concentration of atrazine in the samples by comparing the peak area ratio of atrazine to Desethylatrazine-d7 against the calibration curve.

Visualizing the Workflow and Validation Process

To better illustrate the experimental and logical processes, the following diagrams are provided.

Caption: Experimental workflow for atrazine analysis.

Caption: Logical flow of the method validation process.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.usgs.gov [pubs.usgs.gov]
• 5. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of gas chromatography and immunoassay methods for the detection of atrazine in water and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. Atrazine and 2, 4-D Determination in Corn Samples Using Microwave Assisted Extraction and On-line Solid-phase Extraction Coupled to Liquid Chromatography [scielo.org.mx]
• 11. tandfonline.com [tandfonline.com]
• 12. lcms.cz [lcms.cz]
• 13. Detection of Atrazine and Its Metabolites in Natural Water Samples Using Photonic Molecularly Imprinted Sensors - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Desethylatrazine-d7 in Enhancing Detection and Quantification Limits of Atrazine's Primary Metabolite

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to the Limit of Detection (LOD) and Quantification (LOQ) for Desethylatrazine Analysis

In the analytical landscape, particularly in environmental monitoring and toxicology, the accurate detection and quantification of pesticide residues are paramount. Atrazine, a widely used herbicide, and its metabolites, such as desethylatrazine, are of significant concern due to their potential environmental and health impacts. The use of isotopically labeled internal standards is a cornerstone of robust analytical methodologies, ensuring accuracy and precision. This guide provides a comparative overview of analytical performance, focusing on the determination of the limit of detection (LOD) and limit of quantification (LOQ) for desethylatrazine, with a special emphasis on the role of its deuterated analog, Desethylatrazine-d7, as an internal standard.

Understanding the Role of an Internal Standard

It is crucial to understand that Desethylatrazine-d7 serves as an internal standard in analytical methods. An internal standard is a compound with similar physicochemical properties to the analyte of interest, which is added in a known amount to every sample, calibrant, and quality control sample. Its purpose is to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. Therefore, the LOD and LOQ are determined for the target analyte (Desethylatrazine), not for the internal standard itself. The use of a deuterated internal standard like Desethylatrazine-d7 is considered a best practice, as its behavior is nearly identical to the non-deuterated analyte, leading to more accurate and reliable quantification at low concentration levels.

Comparative Analysis of LOD and LOQ for Desethylatrazine

The limit of detection (LOD) and limit of quantification (LOQ) are critical performance characteristics of an analytical method. The LOD is the lowest concentration of an analyte that can be reliably distinguished from background noise, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy. Various analytical techniques, primarily gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), are employed for the analysis of atrazine and its metabolites. The following table summarizes the LOD and LOQ values for desethylatrazine obtained by different methods, many of which utilize a deuterated internal standard.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Internal Standard Used	Reference
GC-MS	Water	0.050 ng	0.10 µg/L (ppb)	Not specified in abstract	[1][2]
GC-MS	Surface Water	0.01 µg/L	Not specified	Deuterated standards
GC-Ion Trap MS	Water	38 ng/L (ppt)	Not specified	Atrazine-d5	[3]
GC-Ion Trap MS	Water	0.75 ng/L	Not specified	Isotope dilution	[4]
GC/MS	Soil Pore Water	0.03 - 0.07 µg/L	Not specified	Phenanthrene-d10	[5]
LC-MS/MS	Soil and Water	0.02 - 1.0 µg/kg	Not specified	Not specified	[6]
LC-MS/MS	Soil and Water	0.04 µg/kg	0.1 µg/kg	Not specified	[6]

Experimental Protocols for Desethylatrazine Analysis

A robust and reliable analytical method is essential for achieving low detection and quantification limits. Below is a detailed, representative experimental protocol for the determination of desethylatrazine in water samples using solid-phase extraction (SPE) followed by GC-MS analysis, a common methodology in environmental testing.

Protocol: Determination of Desethylatrazine in Water by SPE and GC-MS

1. Sample Preparation and Extraction:

• Sample Collection: Collect water samples in clean glass bottles.

• Fortification with Internal Standard: To a 100 mL water sample, add a known amount of Desethylatrazine-d7 solution (e.g., 100 µL of a 1 µg/mL solution).

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by passing methanol followed by deionized water.

  • Load the water sample onto the SPE cartridge at a slow, steady flow rate.

  • Wash the cartridge with deionized water to remove interfering substances.

  • Dry the cartridge thoroughly under a stream of nitrogen.

• Elution: Elute the trapped analytes from the cartridge using an appropriate solvent, such as ethyl acetate.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 70°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

  • Ions to Monitor: Select characteristic ions for both desethylatrazine and Desethylatrazine-d7.

3. Quantification:

• Create a calibration curve by analyzing a series of standards containing known concentrations of desethylatrazine and a constant concentration of Desethylatrazine-d7.

• Calculate the ratio of the peak area of desethylatrazine to the peak area of Desethylatrazine-d7 for each standard and sample.

• Determine the concentration of desethylatrazine in the samples by comparing their peak area ratios to the calibration curve.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the metabolic pathway of atrazine and the experimental workflow for its analysis.

Workflow for LOD and LOQ Determination.

Simplified metabolic pathway of atrazine.

Conclusion

The use of Desethylatrazine-d7 as an internal standard is instrumental in achieving the low detection and quantification limits required for the reliable monitoring of desethylatrazine in various environmental matrices. While the LOD and LOQ are method- and matrix-dependent, the data presented in this guide demonstrate that methods incorporating deuterated internal standards, such as GC-MS and LC-MS/MS, provide the necessary sensitivity for regulatory compliance and environmental assessment. The detailed protocol and workflows provided herein serve as a valuable resource for researchers and scientists in developing and validating their own analytical methods for atrazine and its metabolites.

References

• 1. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using gas chromatography/mass selective detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.usgs.gov [pubs.usgs.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Analysis of Desethylatrazine-d7 and Atrazine-d5 as Internal Standards in Analytical Chemistry

In the precise quantification of atrazine and its metabolites, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. Among the stable isotope-labeled internal standards, Atrazine-d5 has been traditionally employed. However, Desethylatrazine-d7 is emerging as a valuable alternative, particularly for the analysis of atrazine's primary degradation products. This guide provides an objective comparison of the performance of Desethylatrazine-d7 and Atrazine-d5 as internal standards, supported by experimental data from established analytical methods.

Principle of Isotope Dilution Mass Spectrometry

The use of stable isotope-labeled internal standards is a cornerstone of quantitative analysis, particularly in chromatography coupled with mass spectrometry (e.g., GC-MS, LC-MS/MS). The underlying principle of isotope dilution is that a known quantity of an isotopically labeled analog of the analyte is added to the sample at the beginning of the analytical process. This internal standard experiences the same sample preparation losses, matrix effects, and instrument variability as the native analyte. By measuring the ratio of the signal from the native analyte to that of the internal standard, accurate quantification can be achieved, as this ratio remains constant despite variations in the analytical procedure.[1][2]

Performance Comparison: Desethylatrazine-d7 vs. Atrazine-d5

The ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency and fragmentation patterns in the mass spectrometer. When analyzing atrazine and its primary metabolite, deethylatrazine, the selection between Atrazine-d5 and Desethylatrazine-d7 depends on the specific analytical goals.

Parameter	Desethylatrazine-d7	Atrazine-d5	Key Considerations & References
Analyte(s) Quantified	Primarily Deethylatrazine and other atrazine metabolites.	Primarily Atrazine; also used for Deethylatrazine.	The structural similarity of Desethylatrazine-d7 to deethylatrazine makes it a more suitable internal standard for this specific metabolite.[3][4] Atrazine-d5 is a suitable surrogate for atrazine itself.[5]
Chromatographic Behavior	Closer retention time to deethylatrazine.	Retention time matches atrazine.	A closer retention time between the internal standard and the analyte minimizes the impact of matrix effects that can vary across a chromatographic run.[2]
Regulatory Acceptance	Listed as an internal standard in EPA Method 523 and an application of EPA Method 536.[3][4]	Widely used and accepted in various analytical methods, including for regulatory monitoring.[5][6]	Both are recognized in established methods, indicating their reliability for environmental and water analysis.
Potential for Isotopic Crosstalk	Lower potential for contribution to the atrazine signal.	Potential for minor contribution to the deethylatrazine signal, though generally minimal with high-resolution mass spectrometry.	Careful selection of mass transitions is crucial to avoid interference.
Commercial Availability	Readily available from various chemical suppliers.	Readily available from various chemical suppliers.	Both standards are accessible for routine laboratory use.

Experimental Protocols and Data

Methodology for Atrazine and Metabolite Analysis in Drinking Water (Based on EPA Methods 523 & 536)

This section outlines a generalized experimental protocol for the analysis of atrazine and its metabolites in drinking water using either Desethylatrazine-d7 or Atrazine-d5 as internal standards.

1. Sample Preparation:

• A 250-mL water sample is collected.

• The sample is preserved by adjusting the pH and adding a dechlorinating agent.

• Known concentrations of the internal standards (either Desethylatrazine-d7 and other deuterated analogs, or Atrazine-d5) are spiked into the sample.[3][4]

• The sample is passed through a solid-phase extraction (SPE) cartridge to concentrate the analytes.[5]

• The analytes are eluted from the SPE cartridge with an appropriate solvent mixture.

• The eluate is concentrated to a final volume of 1 mL.[4]

2. Instrumental Analysis:

• The prepared extract is analyzed by either Gas Chromatography/Mass Spectrometry (GC/MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4][5]

• GC/MS: The extract is injected into a gas chromatograph, where the compounds are separated based on their boiling points and interaction with the chromatographic column. The separated compounds then enter a mass spectrometer for detection and quantification.[4]

• LC-MS/MS: The extract is injected into a liquid chromatograph for separation. The eluent is then introduced into a tandem mass spectrometer, which provides high selectivity and sensitivity for the detection of target analytes.[3]

3. Quantification:

• The concentration of each analyte is determined by calculating the ratio of its peak area to the peak area of its corresponding internal standard and comparing this ratio to a calibration curve.[6]

Performance Data

The following table summarizes typical performance data for methods utilizing these internal standards. It is important to note that this data is compiled from different studies and direct, side-by-side comparative data is limited.

Performance Metric	Method Utilizing Desethylatrazine-d7 (for Deethylatrazine)	Method Utilizing Atrazine-d5 (for Deethylatrazine)	Reference
Recovery	Typically within 70-130%	Mean recoveries around 96-110%	[4][7]
Precision (Relative Standard Deviation)	Generally < 20%	< 5%	[4][5]
Method Detection Limit (MDL)	Analyte dependent, can reach low ng/L levels.	38 parts-per-trillion (ppt)	[4][5]

Visualizing the Analytical Workflow

The following diagrams illustrate the key steps in the analytical process.

Figure 1. A generalized workflow for the analysis of atrazine and its metabolites.

Figure 2. Primary degradation pathway of atrazine in the environment.

Conclusion

Both Desethylatrazine-d7 and Atrazine-d5 are effective internal standards for the analysis of atrazine and its metabolites.

• Atrazine-d5 is a well-established and suitable internal standard for the quantification of the parent compound, atrazine. It has also been successfully used for the quantification of deethylatrazine.[5]

• Desethylatrazine-d7 offers the advantage of being a closer structural analog to the metabolite deethylatrazine. This can lead to more accurate compensation for matrix effects and variability during the analysis of this specific and important degradation product. Its inclusion in EPA methods underscores its reliability and acceptance for regulatory purposes.[3][4]

For researchers and analytical laboratories, the choice between these two internal standards will depend on the primary analytes of interest. For studies focusing specifically on the degradation and presence of deethylatrazine, Desethylatrazine-d7 is the more theoretically ideal internal standard. For broader-spectrum analysis that includes the parent atrazine compound, Atrazine-d5 remains a robust and widely accepted choice. In many modern multi-residue methods, a suite of deuterated internal standards, including both Atrazine-d5 and Desethylatrazine-d7, is often employed to ensure the highest accuracy for each target analyte.[3]

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]

Inter-Laboratory Validation of Atrazine Analytical Methods: A Comparative Guide

This guide provides a comprehensive comparison of analytical methods for the detection and quantification of atrazine, a widely used herbicide. The information is targeted toward researchers, scientists, and drug development professionals, offering objective performance data and detailed experimental protocols from inter-laboratory validation studies.

Quantitative Performance Data

The performance of various analytical methods for atrazine determination is summarized in the table below. The data, derived from several inter-laboratory and single-laboratory validation studies, highlights key performance indicators such as Limit of Detection (LOD), Limit of Quantification (LOQ), recovery, and precision (expressed as Relative Standard Deviation, RSD).

Analytical Method	Matrix	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Recovery (%)	Precision (RSDr / RSDR %)	Reference
Immunoassay (Magnetic Particle)	Drinking and Surface Water	LOD: ~0.05 µg/L	Mean Recovery: 104%	RSDr: ~24% (near LOD), ~10% (>5x LOD); RSDR: ~40% (near LOD), ~15% (>5x LOD)	[1]
GC-MSD	Ground, Surface, and Deionized Water	LLMV: 0.10 µg/L	96 ± 6.9	Not Reported	[2]
GC-MS	Soil Pore Water	MDL: 0.03 - 0.07 µg/L	94 - 98	Not Reported	[3]
ELISA	Water	LOD: 4 ng/L	Not Reported	Not Reported	[4]
HPLC-UV	Bivalve Tissue	LOQ: 0.1 µ g/100mg	81.7	RSD < 10%	[5]
GC-NPD	Water	0.4 ng/L	67-100%	Not Reported	[6]
GC-ECD	Water	2 ng/L	85-110%	Not Reported	[6]
GC-MS	Water	2 ng/L	85-110%	Not Reported	[6]

LLMV: Lower Limit of Method Validation; MDL: Method Detection Limit; RSDr: Repeatability; RSDR: Reproducibility.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are generalized protocols for common atrazine analysis techniques based on published validation studies.

1. Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

Solid-phase extraction is a widely used technique for the pre-concentration of atrazine from water samples prior to chromatographic analysis.[2][7][8]

• Sample pH Adjustment: The water sample's pH is adjusted to between 3 and 4.[2]

• Cartridge Conditioning: An SPE cartridge (e.g., C18) is conditioned according to the manufacturer's instructions, typically with methanol followed by reagent water.

• Sample Loading: A known volume of the water sample (e.g., 200 mL) is passed through the conditioned SPE cartridge at a controlled flow rate.[8]

• Analyte Elution: The trapped atrazine and its metabolites are eluted from the cartridge using a suitable solvent, such as ethyl acetate or dichloromethane.[2][6]

• Concentration: The eluate is concentrated to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.[6][8]

• Reconstitution: The residue is reconstituted in a solvent suitable for the subsequent analytical instrument (e.g., methanol for HPLC).

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS provides high sensitivity and specificity for the quantification of atrazine.[2][8]

• Injection: A small volume (e.g., 1-2 µL) of the prepared sample extract is injected into the GC.

• Chromatographic Separation: The sample is vaporized and carried by an inert gas through a capillary column (e.g., DB-5ms). The temperature of the column is programmed to increase over time, which separates the different compounds in the sample.

• Mass Spectrometry Detection: As the separated compounds exit the GC column, they enter the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio. Selected Ion Monitoring (SIM) mode is often used for enhanced sensitivity and specificity.[2][8]

• Quantification: The concentration of atrazine is determined by comparing the peak area of the analyte in the sample to a calibration curve generated from standards of known concentrations.

3. Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a high-throughput screening method based on antigen-antibody reactions.[1][7][9]

• Competitive Reaction: A water sample is mixed with an atrazine-enzyme conjugate. This mixture is then added to microplate wells or tubes coated with antibodies specific to atrazine. The atrazine in the sample competes with the atrazine-enzyme conjugate for binding to the fixed antibodies.[1][9]

• Washing: After an incubation period, the wells are washed to remove any unbound components.

• Substrate Addition: A substrate is added, which reacts with the enzyme in the bound conjugate to produce a color.[1]

• Measurement: The intensity of the color is measured using a spectrophotometer. The color intensity is inversely proportional to the concentration of atrazine in the sample.[1]

• Quantification: The atrazine concentration is determined by comparing the color intensity to a standard curve.

Visualizations: Workflows and Logical Relationships

Inter-Laboratory Validation Study Workflow

The following diagram illustrates the typical workflow of an inter-laboratory study designed to validate an analytical method.

Caption: Workflow of an inter-laboratory validation study.

Generalized Atrazine Analytical Workflow (SPE-GC-MS)

This diagram outlines the key steps involved in a common and robust method for atrazine analysis in water samples.

Caption: Key steps in the SPE-GC-MS analysis of atrazine.

References

• 1. Determination of atrazine in water by magnetic particle immunoassay: collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Comparison of gas chromatography and immunoassay methods for the detection of atrazine in water and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]

A Researcher's Guide to Solid-Phase Extraction (SPE) Cartridges for Atrazine and its Metabolites

For researchers, scientists, and professionals in drug development, the accurate quantification of atrazine and its primary metabolites—deethylatrazine (DEA), deisopropylatrazine (DIA), and didealkylatrazine (DDA)—is crucial for environmental monitoring and toxicological studies. The selection of an appropriate Solid-Phase Extraction (SPE) cartridge is a critical step in the analytical workflow, directly impacting the recovery, reproducibility, and sensitivity of the method. This guide provides an objective comparison of the performance of various SPE cartridges, supported by experimental data, to aid in the selection of the most suitable product for your analytical needs.

Performance Comparison of SPE Cartridges

The selection of an SPE sorbent is primarily dictated by the polarity of the target analytes. Atrazine and its dealkylated metabolites, while still relatively nonpolar, exhibit increasing polarity as they lose alkyl groups (Atrazine < DEA ≈ DIA < DDA). This difference in polarity influences their retention on various SPE phases. The most commonly evaluated sorbents include reversed-phase silica-based C18, graphitized carbon black (GCB), and polymeric sorbents such as divinylbenzene-N-vinylpyrrolidone (e.g., Oasis HLB) and surface-modified styrene-divinylbenzene (e.g., Strata-X).

Quantitative Data Summary

The following tables summarize the recovery and reproducibility data from various studies comparing the performance of different SPE cartridges for the extraction of atrazine and its metabolites from water samples.

Table 1: Comparative Recovery Rates (%) of Atrazine and its Metabolites

SPE Cartridge Type	Atrazine	Deethylatrazine (DEA)	Deisopropylatrazine (DIA)	Didealkylatrazine (DDA)	Reference(s)
C18 (Octadecyl Silica)	85 - 99.4	26 - 99	9 - 95	~72	[1][2]
Graphitized Carbon Black (GCB)	70 - 100	70 - 100	70 - 100	>80	[1]
Oasis HLB	>70	>70	>70	Not specified	[1]
Strata-X	>70	>70	>70	Not specified	[1]
Lichrolut EN	>70	>70	>70	Not specified	[1]
C18 + Cation Exchange (Mixed-Mode)	96	96	95	100	[2]

Table 2: Reproducibility (Relative Standard Deviation, RSD %) of SPE Methods

SPE Cartridge Type	Atrazine	Deethylatrazine (DEA)	Deisopropylatrazine (DIA)	Didealkylatrazine (DDA)	Reference(s)
C18 (Octadecyl Silica)	<10 - 21	<10 - 12	<10 - 12	<10	[2]
Oasis HLB	<15	<15	<15	Not specified	[1]
Strata-X	<15	<15	<15	Not specified	[1]
Lichrolut EN	<15	<15	<15	Not specified	[1]
C18 + Cation Exchange (Mixed-Mode)	6.9	5.5	6.8	10	[2]

Note on Hydroxyatrazine (HA): The primary hydroxylated metabolite of atrazine, hydroxyatrazine (HA), is significantly more polar than atrazine and its dealkylated metabolites. Consequently, reversed-phase and GCB cartridges are often inefficient for its extraction. For the analysis of HA, cation-exchange SPE cartridges are typically recommended and have demonstrated good recoveries (e.g., 89.1 ± 6.0%)[3].

Experimental Workflow

The general workflow for evaluating the performance of different SPE cartridges for atrazine metabolite analysis is depicted in the following diagram.

General workflow for SPE of atrazine metabolites.

Detailed Experimental Protocols

Below are representative protocols for the most commonly used SPE cartridges for atrazine and its metabolites. Note that specific parameters may need to be optimized based on the sample matrix and analytical instrumentation.

C18 (Octadecyl Silica) SPE Protocol

This protocol is a general procedure for the extraction of atrazine and its metabolites from a water sample.

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Follow with 5 mL of methanol.

  • Finally, pass 10 mL of deionized water, ensuring the sorbent does not run dry.

• Sample Loading:

  • Adjust the water sample (e.g., 200 mL) to a pH of 3-4 with an appropriate acid.

  • Load the sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a 10% methanol in water solution to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Elute the retained analytes with 2 x 4 mL aliquots of ethyl acetate.

  • The collected eluate can then be concentrated and reconstituted in a suitable solvent for chromatographic analysis.

Graphitized Carbon Black (GCB) SPE Protocol

GCB cartridges are particularly effective for retaining both nonpolar and some polar compounds.

• Cartridge Conditioning:

  • Wash the GCB cartridge with 10 mL of dichloromethane.

  • Condition with 10 mL of methanol.

  • Equilibrate with 10 mL of reagent water.

• Sample Loading:

  • Adjust a 100 mL water sample to a pH of less than 2 with HCl.

  • Load the sample at a flow rate of approximately 10 mL/min.

• Washing:

  • Rinse the sample container with 10 mL of reagent water and pass it through the cartridge.

  • Dry the cartridge thoroughly under full vacuum for at least 10 minutes.

• Elution:

  • Elute the analytes with 5 mL of ethyl acetate followed by 5 mL of dichloromethane[4].

Polymeric (e.g., Oasis HLB, Strata-X) SPE Protocol

Polymeric sorbents offer a broader selectivity for compounds with a range of polarities.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the cartridge.

  • Follow with 5 mL of deionized water.

• Sample Loading:

  • Load the water sample (e.g., 200 mL) directly onto the cartridge at a flow rate of 5-10 mL/min. Sample pH adjustment is often not as critical as with silica-based sorbents but should be optimized.

• Washing:

  • Wash the cartridge with 5 mL of a 5% methanol in water solution.

• Elution:

  • Elute the analytes with 2 x 4 mL of a mixture of dichloromethane and methanol (e.g., 80:20 v/v).

Conclusion

The choice of SPE cartridge for the analysis of atrazine and its metabolites is dependent on the specific analytical goals.

• C18 cartridges are a cost-effective and widely used option, providing good recoveries for atrazine, but can show variability for the more polar metabolites, particularly DIA and DDA[1].

• Graphitized Carbon Black (GCB) cartridges demonstrate excellent retention for both atrazine and its more polar metabolites, offering high and consistent recoveries across the board[1].

• Polymeric sorbents like Oasis HLB and Strata-X provide a good balance of retention for a wide range of polarities and are often more robust to variations in sample pH[1].

• For dedicated analysis of the highly polar metabolite hydroxyatrazine (HA) , a cation-exchange SPE cartridge is the most appropriate choice[3].

It is always recommended to perform a thorough method validation, including recovery and reproducibility experiments, with the chosen SPE cartridge in the specific sample matrix of interest to ensure data quality and accuracy.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]

A Head-to-Head Battle: LC-MS/MS vs. GC-MS for the Analysis of Atrazine and Its Metabolites

A comprehensive guide for researchers navigating the complexities of atrazine metabolite quantification.

The widespread use of the herbicide atrazine and concerns over its environmental fate and potential health impacts have led to a critical need for sensitive and reliable analytical methods to monitor its presence and that of its degradation products. The primary metabolites of atrazine include desethylatrazine (DEA), deisopropylatrazine (DIA), didealkylatrazine (DACT), and hydroxyatrazine (HA). For researchers, scientists, and drug development professionals, selecting the optimal analytical technique is paramount for generating high-quality, defensible data. This guide provides a detailed comparison of two powerful analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of atrazine and its metabolites, supported by experimental data and detailed protocols.

At a Glance: Key Differences and Performance Metrics

The choice between LC-MS/MS and GC-MS for atrazine metabolite analysis hinges on several factors, including the specific metabolites of interest, the sample matrix, required sensitivity, and sample throughput. While both techniques offer high selectivity and sensitivity, they possess distinct advantages and disadvantages.

LC-MS/MS is often favored for its ability to directly analyze a wide range of polar and thermally labile compounds without the need for chemical derivatization.[1][2] This simplifies sample preparation and reduces the potential for analytical errors. In contrast, GC-MS typically requires a derivatization step to increase the volatility and thermal stability of the more polar atrazine metabolites, such as hydroxyatrazine.[3] However, for certain chlorinated metabolites, GC-MS/MS can achieve remarkably low detection limits.[4]

Quantitative Performance Comparison

The following tables summarize the quantitative performance of LC-MS/MS and GC-MS for the analysis of atrazine and its key metabolites as reported in various studies.

Table 1: LC-MS/MS Performance Data

Analyte	Matrix	LOQ (µg/L)	LOD (µg/L)	Recovery (%)
Atrazine	Drinking Water	0.25 - 5.0 (ng/mL)	-	-
Desethylatrazine (DEA)	Drinking Water	0.25 - 5.0 (ng/mL)	-	-
Deisopropylatrazine (DIA)	Drinking Water	0.25 - 5.0 (ng/mL)	-	-
Atrazine	Soil & Water	0.1 (µg/kg)	0.04 (µg/kg)	>75
DEA	Soil & Water	0.1 (µg/kg)	0.04 (µg/kg)	>75
DIA	Soil & Water	0.1 (µg/kg)	0.04 (µg/kg)	>75
Hydroxyatrazine (HYA)	Soil & Water	0.1 (µg/kg)	0.04 (µg/kg)	>75
Atrazine	Groundwater	0.02	-	-
DEA	Groundwater	0.02	-	-
DIA	Groundwater	0.02	-	-
HA	Groundwater	0.02	-	-

Data synthesized from multiple sources.[5][6][7]

Table 2: GC-MS Performance Data

Analyte	Matrix	LOQ (µg/L)	LOD (µg/L)	Recovery (%)
Atrazine	Water	0.10	0.05 (ng)	90 ± 12
Desethylatrazine (DEA)	Water	0.10	0.05 (ng)	98 ± 16
Deisopropylatrazine (DIA)	Water	0.10	0.05 (ng)	92 ± 13
Didealkylatrazine (DACT)	Water	0.10	0.05 (ng)	85 ± 20
Atrazine	Forage Plants	-	0.6	94.3
DEA	Forage Plants	-	1.3	105.6
DIA	Forage Plants	-	0.3	113.1
Atrazine	Soil Pore Water	-	0.03 - 0.07	94 - 98
DEA	Soil Pore Water	-	0.03 - 0.07	94 - 98
DIA	Soil Pore Water	-	0.03 - 0.07	94 - 98
DACT	Soil Pore Water	-	0.03 - 0.07	94 - 98
Hydroxyatrazine (HYA)	Soil Pore Water	-	0.03 - 0.07	94 - 98

Data synthesized from multiple sources.[3][4][8]

The Atrazine Metabolic Pathway

Atrazine undergoes two primary metabolic pathways in the environment and biological systems: N-dealkylation and hydroxylation.[9][10] These pathways lead to the formation of several key metabolites that are often monitored alongside the parent compound.

Caption: Metabolic pathways of atrazine leading to its primary degradation products.

Experimental Workflows: A Visual Comparison

The analytical workflows for LC-MS/MS and GC-MS differ significantly, primarily in the sample preparation stage. The following diagram illustrates the typical experimental steps for each technique.

Caption: Generalized experimental workflows for LC-MS/MS and GC-MS analysis.

Detailed Experimental Protocols

To provide a practical understanding of the methodologies, this section outlines representative experimental protocols for both LC-MS/MS and GC-MS analysis of atrazine and its metabolites.

LC-MS/MS Protocol for Atrazine and Metabolites in Water

This protocol is adapted from methodologies designed for the sensitive detection of atrazine and its degradation products in aqueous samples.[5][7]

1. Sample Preparation:

• For drinking water, a direct injection approach may be feasible after the addition of internal standards.[5]

• For groundwater or surface water, solid-phase extraction (SPE) is commonly employed for sample cleanup and concentration.

  • Condition a polymeric SPE cartridge (e.g., PLRP-s) with methanol followed by water.[7]

  • Load the water sample (e.g., 2 mL) onto the cartridge.[7]

  • Wash the cartridge with water to remove interferences.

  • Elute the analytes with an appropriate solvent, such as methanol.[7]

  • The eluate can be directly injected or evaporated and reconstituted in the initial mobile phase.

2. LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity II LC system or equivalent.[11]

• Column: A reverse-phase column such as a Zorbax SB-Aq (2.1 x 100 mm, 1.8 µm) is suitable.[12]

• Mobile Phase: A gradient elution using water with 0.1% formic acid or 5 mM ammonium acetate (Solvent A) and methanol or acetonitrile (Solvent B) is typical.[5][12]

• Flow Rate: 0.3 - 0.4 mL/min.[5][12]

• Injection Volume: 10 µL.[12]

• MS System: A triple quadrupole mass spectrometer (e.g., Agilent G6410B) equipped with an electrospray ionization (ESI) source operating in positive ion mode.[7]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for each analyte.

GC-MS Protocol for Atrazine and Metabolites in Water

This protocol is based on methods that often require derivatization for the analysis of polar metabolites.[3][8]

1. Sample Preparation and Derivatization:

• Adjust the pH of the water sample (e.g., 100 mL) to 3-4.[13]

• Perform liquid-liquid extraction (LLE) with a solvent like ethyl acetate or use SPE with a combination of C18 and cation exchange cartridges.[8][13]

• Concentrate the extract to a small volume.

• Derivatization: For the analysis of polar metabolites like hydroxyatrazine, a derivatization step is necessary. Silylation using reagents like N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) is a common approach to increase volatility.[3] The reaction is typically carried out by heating the sample extract with the derivatizing agent.

2. GC-MS Conditions:

• GC System: An Agilent GC system or equivalent, equipped with a capillary column.

• Column: A non-polar or medium-polarity column, such as a TG-5SilMS (30 m x 0.25 mm x 0.25 µm), is often used.[14]

• Carrier Gas: Helium at a constant flow rate.

• Injection: Splitless injection is typically used for trace analysis.

• Oven Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at 50°C and ramping up to 280°C.[3]

• MS System: A single quadrupole or tandem mass spectrometer operating in electron ionization (EI) mode.

• Detection: Selected Ion Monitoring (SIM) is employed for quantification, monitoring characteristic ions for each analyte.

Conclusion: Making the Right Choice

Both LC-MS/MS and GC-MS are powerful tools for the analysis of atrazine and its metabolites.

LC-MS/MS stands out for its ability to analyze a broader range of metabolites, including the polar and thermally sensitive ones, without the need for derivatization. This leads to simpler and often faster sample preparation. It is the method of choice when a comprehensive profile of both parent compound and its polar degradation products is required.

GC-MS , particularly when coupled with tandem mass spectrometry (GC-MS/MS), can offer exceptional sensitivity for the chlorinated metabolites of atrazine.[4] While the requirement for derivatization adds a step to the workflow, well-established protocols can provide robust and reliable results. It can be a cost-effective and highly sensitive option when the focus is primarily on atrazine and its less polar, chlorinated metabolites.

Ultimately, the decision between LC-MS/MS and GC-MS will be guided by the specific research question, the target analytes, the nature of the sample matrix, and the available instrumentation. For a comprehensive understanding of atrazine's environmental fate and metabolic profile, leveraging the strengths of both techniques may provide the most complete picture.

References

• 1. Determination of atrazine and its metabolites in mouse urine and plasma by LC-MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Residual Characteristics of Atrazine and Its Metabolites in the Liaoning Province of China [mdpi.com]
• 7. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Atrazine Metabolism and Herbicidal Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. lcms.cz [lcms.cz]
• 12. ruidera.uclm.es [ruidera.uclm.es]
• 13. Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to Proficiency Testing Schemes for Atrazine and its Metabolites

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical measurements for atrazine and its metabolites is paramount. Proficiency testing (PT) schemes are a cornerstone of quality assurance, providing an objective assessment of a laboratory's performance. This guide offers a comparative overview of available PT schemes, with a focus on their structure, the analytes covered, and performance data, where publicly available.

Overview of Proficiency Testing Providers

Several organizations globally offer proficiency testing for pesticides, including atrazine and its metabolites, in various matrices such as water, soil, and food. Key providers include the Environment Agency Austria (in collaboration with IFA-Tulln), Fapas®, NSI Lab Solutions, Environmental Resource Associates (ERA), and Phenova. While detailed performance reports are not always publicly accessible, information on the scope of their programs can be gathered from their official websites and brochures.

Detailed Performance Data: Environment Agency Austria

The Environment Agency Austria provides comprehensive reports for their proficiency testing schemes. An analysis of the report for the PM04 proficiency test in 2022 , focused on pesticides in drinking water, offers valuable insights into the performance of participating laboratories for atrazine and its key metabolites.[1]

Quantitative Performance Data from PM04 (2022)

The following table summarizes the results for atrazine and its metabolites from the PM04 proficiency testing round. The data includes the assigned value (the "true" concentration), the standard deviation for proficiency assessment, and the range of results reported by the participating laboratories.

Analyte	Assigned Value (µg/L)	Standard Deviation for Proficiency Assessment (µg/L)	Range of Reported Results (µg/L)	Number of Participants
Atrazine	0.098	0.0245	0.081 - 0.124	128
Desethylatrazine (DEA)	0.101	0.0253	0.081 - 0.126	126
Desisopropylatrazine (DIA)	0.099	0.0248	0.082 - 0.124	122
2-Hydroxyatrazine	0.100	0.0250	0.075 - 0.125	68

Data extracted from the Environment Agency Austria PM04/22 proficiency test report.[1]

Performance in this scheme is typically evaluated using z-scores, which measure the deviation of a laboratory's result from the assigned value. A z-score between -2 and 2 is generally considered satisfactory.

Comparison of Atrazine PT Scheme Features

Feature	Environment Agency Austria	Fapas®	NSI Lab Solutions	ERA	Phenova
Matrices	Drinking Water, Surface Water, Groundwater[2]	Drinking Water, Food (various)[3][4]	Drinking Water, Non-Potable Water, Soil[5][6]	Water Supply, Water Pollution, Soil[7][8]	Water Pollution, Water Supply, Soil[9][10]
Metabolites	Explicitly lists Desethylatrazine, Desisopropylatrazine, 2-Hydroxyatrazine, etc.[1]	General "Pesticides" and "Triazine Pesticides" categories[3][11]	"Pesticides" category, specific analytes may vary by study[5]	"Pesticides" and "Organonitrogen Pesticides" categories[7]	"Pesticides/Herbicides" category[12]
Reporting	Detailed PDF reports with statistical analysis and z-scores publicly available[1][2]	Comprehensive confidential reports with method comparisons[3][4]	PDF reports available through online portal[5]	Final reports with performance evaluation[13][14]	PT reports with corrective action guidance[10][12]
Accreditation	ISO/IEC 17043[1]	ISO/IEC 17043[3]	ISO 17043[5]	ISO 17043, NELAC[7]	ISO 17043, TNI[9]

Experimental Protocols

Proficiency testing providers typically do not prescribe a single analytical method. Instead, they provide the test material with a certified concentration and participating laboratories are expected to use their own validated methods. The performance is then assessed against the known value. Common analytical techniques employed by laboratories participating in these schemes for atrazine and its metabolites include:

• Gas Chromatography-Mass Spectrometry (GC-MS)

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The choice of method, including sample preparation steps like Solid Phase Extraction (SPE), is at the discretion of the participating laboratory and is often reflected in the final report's method comparison section.

Visualizing the Proficiency Testing Workflow

The following diagram illustrates a typical workflow for participating in a proficiency testing scheme for atrazine and its metabolites.

A typical workflow for proficiency testing schemes.

Logical Framework for Selecting a PT Scheme

Choosing the right proficiency testing scheme is a critical decision for any laboratory. The following diagram outlines the key considerations in this process.

Decision-making process for selecting a PT scheme.

References

• 1. umweltbundesamt.at [umweltbundesamt.at]
• 2. umweltbundesamt.at [umweltbundesamt.at]
• 3. eurofins.de [eurofins.de]
• 4. fapas.com [fapas.com]
• 5. nsilabsolutions.com [nsilabsolutions.com]
• 6. widolab.se [widolab.se]
• 7. eraqc.com [eraqc.com]
• 8. eraqc.com [eraqc.com]
• 9. spltda.com [spltda.com]
• 10. phenova.com [phenova.com]
• 11. fera.co.uk [fera.co.uk]
• 12. phenova.com [phenova.com]
• 13. wwwapidev.energylab.com [wwwapidev.energylab.com]
• 14. epa.gov [epa.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Desethylatrazine-d7: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step information for the safe disposal of Desethylatrazine-d7, a deuterated metabolite of the herbicide atrazine. Adherence to these procedures is vital to mitigate risks and ensure compliance with safety regulations.

The primary directive for the disposal of Desethylatrazine-d7 is to engage a licensed professional waste disposal service.[1] This ensures that the compound is managed and treated in accordance with all applicable federal, state, and local regulations. Laboratory personnel should not attempt to dispose of this chemical through standard waste streams.

Pre-Disposal Handling and Storage

Prior to collection by a professional service, Desethylatrazine-d7 must be handled and stored correctly to prevent accidental exposure or environmental contamination.

Personal Protective Equipment (PPE): When handling Desethylatrazine-d7, it is imperative to wear appropriate personal protective equipment. This includes:

• Eye Protection: Safety glasses or goggles.[1]

• Hand Protection: Chemical-resistant gloves.[1] Contaminated gloves should be disposed of properly after use.[1]

• Respiratory Protection: Use in a well-ventilated area, such as a laboratory fume hood, to avoid inhalation of dust.[1] If a respirator is the sole means of protection, a full-face supplied air respirator is recommended.[1]

• Body Protection: An impervious lab coat or other protective clothing.[1]

Storage: Store Desethylatrazine-d7 at room temperature in a well-ventilated area.[1] The container should be kept tightly closed.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate unnecessary personnel.

• Containment: Prevent the substance from entering drains.[1][2]

• Cleanup: Carefully pick up the spilled solid without creating dust and place it in a suitable, closed container for disposal.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Desethylatrazine-d7.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. hpc-standards.com [hpc-standards.com]

Personal protective equipment for handling Desethylatrazine-d7

Essential Safety and Handling Guide for Desethylatrazine-d7

This guide provides immediate safety, handling, and disposal protocols for Desethylatrazine-d7, tailored for research scientists and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Core Safety and Handling Precautions

When working with Desethylatrazine-d7, a deuterated metabolite of the herbicide atrazine, it is crucial to handle the compound in a controlled environment to minimize exposure.[1] Engineering controls, such as a laboratory fume hood or mechanical exhaust system, should be utilized to prevent inhalation of dust or aerosols.[1] All handling procedures should be performed with the appropriate personal protective equipment.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Desethylatrazine-d7. It is imperative to wear the specified equipment to prevent skin, eye, and respiratory exposure.[1][2][3][4][5][6]

Protection Type	Required Equipment	Specifications and Best Practices
Hand Protection	Chemical-resistant, impervious gloves (e.g., Nitrile rubber, PVC)	Wear unlined gloves. Sleeves of the lab coat should overlap with the gloves.[2][3][6]
Eye/Face Protection	Safety glasses with side shields, snug-fitting goggles, or a face shield	Goggles or a face shield are recommended when there is a risk of splashing or dust generation.[2][3]
Skin and Body Protection	Laboratory coat or chemical-resistant protective suit (e.g., Tyvek)	A lab coat should be worn over personal clothing. For larger quantities or risk of significant exposure, a disposable protective suit is recommended.[2][3] An apron may be worn for additional protection during mixing or pouring.[2][3]
Respiratory Protection	NIOSH/MSHA-approved respirator	A respirator is necessary if working outside of a fume hood or if dust formation is likely.[1][4][7]

Operational Plan: Step-by-Step Handling Procedure

• Preparation: Before handling, ensure the designated work area, typically a fume hood, is clean and uncluttered. Assemble all necessary equipment and materials.

• Donning PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing and Aliquoting: If working with the solid form, carefully weigh the required amount in the fume hood to avoid generating dust.[1] Use appropriate tools (e.g., anti-static spatulas) to minimize aerosolization.

• Solution Preparation: When preparing solutions, add the solid Desethylatrazine-d7 to the solvent slowly to prevent splashing. Cap containers securely.

• Post-Handling: After use, securely seal all containers of Desethylatrazine-d7.

• Decontamination: Clean the work area thoroughly. Wipe down all surfaces with an appropriate cleaning agent.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use items in the designated waste stream. Wash hands thoroughly with soap and water after removing gloves.[1]

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately and seek medical attention.[1][8]

• Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.[1]

• Skin Contact: Wash the affected area with soap and plenty of water.[1] Remove contaminated clothing. If irritation persists, consult a physician.[1]

• Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide artificial respiration and seek immediate medical attention.[1]

• Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[1] Never give anything by mouth to an unconscious person.[1] Seek immediate medical attention.

Disposal Plan

All waste containing Desethylatrazine-d7 must be treated as hazardous waste.

• Solid Waste: Collect unused solid material and any contaminated disposable items (e.g., gloves, wipes, weigh boats) in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Collect solutions containing Desethylatrazine-d7 in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal: Arrange for disposal through your institution's environmental health and safety office. Do not dispose of Desethylatrazine-d7 down the drain.[1][7] Consult with regulatory agencies for guidance on land disposal if applicable.[9]

Workflow for Safe Handling of Desethylatrazine-d7

The following diagram outlines the procedural flow for safely handling Desethylatrazine-d7 in a laboratory setting.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 3. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
• 4. growingproduce.com [growingproduce.com]
• 5. solutionsstores.com [solutionsstores.com]
• 6. Pesticide use and personal protective equipment [health.vic.gov.au]
• 7. fishersci.com [fishersci.com]
• 8. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 9. Deethylatrazine | C6H10ClN5 | CID 22563 - PubChem [pubchem.ncbi.nlm.nih.gov]